3-Chlorobenzyl carbonochloridate

• CAS: 39545-30-7

Core Science & Biosynthesis

3-Chlorobenzyl carbonochloridate properties and structure

Executive Summary & Molecular Architecture

3-Chlorobenzyl carbonochloridate (also known as 3-Chlorobenzyl chloroformate) is a specialized electrophilic reagent used primarily in organic synthesis to introduce the 3-chlorobenzyloxycarbonyl (3-Cl-Z) protecting group or to synthesize carbamate-based pharmacophores.

Unlike its parent compound, benzyl chloroformate (Cbz-Cl), the 3-chloro derivative is frequently generated in situ due to its heightened reactivity and specific stability profile. It serves as a critical intermediate in the development of caspase inhibitors, lipase inhibitors, and modified peptides where the electronic influence of the meta-chlorine atom modulates the lipophilicity and metabolic stability of the final construct.

Physicochemical Profile[1][2][3][4][5][6][7][8][9][10]

Property	Specification / Data
IUPAC Name	Carbonochloridic acid, (3-chlorophenyl)methyl ester
Common Name	3-Chlorobenzyl chloroformate
Molecular Formula	C₈H₆Cl₂O₂
Molecular Weight	205.04 g/mol
Precursor CAS	873-63-2 (3-Chlorobenzyl alcohol)
Physical State	Clear to pale yellow oil (typically in solution)
Density (Est.)	~1.32 g/mL (derived from 2-Cl/4-Cl isomers)
Solubility	Soluble in DCM, THF, Toluene; Reacts violently with water
Stability	Moisture sensitive; prone to hydrolysis (releases HCl)

Structural Analysis: The molecule features a chloroformate functional group (-O-CO-Cl) attached to a benzylic position.[1] The meta-chlorine substituent exerts a negative inductive effect (-I) . This withdraws electron density from the aromatic ring, slightly deactivating the benzylic position compared to unsubstituted Cbz-Cl. This electronic tuning can increase the acid stability of the resulting carbamate (3-Cl-Z-NR₂) compared to the standard Cbz group, offering orthogonal deprotection strategies in complex peptide synthesis.

Synthesis & Manufacturing

Because 3-chlorobenzyl chloroformate is not a standard "shelf-stable" catalog item for many suppliers, it is standard industry practice to synthesize it ex tempore (on demand) from 3-chlorobenzyl alcohol.

The Triphosgene Protocol (Safer Alternative to Phosgene Gas): While industrial production uses phosgene gas, the laboratory standard utilizes Triphosgene (Bis(trichloromethyl) carbonate) , a crystalline solid that is safer to handle and weigh, decomposing into phosgene equivalents in situ.[2]

Reaction Mechanism

• Nucleophilic Attack: The hydroxyl group of 3-chlorobenzyl alcohol attacks the carbonyl of phosgene (generated from triphosgene).

• Elimination: Chloride is eliminated, forming the chloroformate.

• HCl Scavenging: A non-nucleophilic base (e.g., pyridine or K₂CO₃) is often required if the subsequent step is sensitive to acid, though the formation of the chloroformate itself can proceed without base in inert solvents.

Figure 1: Generation of 3-Chlorobenzyl Chloroformate via the Triphosgene route.

Applications in Drug Development

A. N-Protection (The 3-Cl-Z Group)

The 3-Cl-Z group protects amines in peptide synthesis.

• Advantage: The chlorine atom increases lipophilicity (LogP) of the protected intermediate, facilitating purification by organic extraction compared to the more polar standard Cbz derivatives.

• Deprotection: Like standard Cbz, the 3-Cl-Z group is removed via catalytic hydrogenation (H₂/Pd-C) or strong acid (HBr/Acetic Acid), though the rate of hydrogenation may be slower due to the steric and electronic effects of the halogen.

B. Medicinal Chemistry Intermediates

The reagent is used to synthesize carbamate linkers in active pharmaceutical ingredients (APIs).

• Caspase Inhibitors: Used to cap the N-terminus of peptide-based caspase inhibitors, improving cell permeability.

• Lipase Inhibitors: The 3-chlorobenzyl moiety mimics specific hydrophobic pockets in enzyme active sites.

Experimental Protocol: In Situ Generation & Coupling

Objective: Synthesis of N-(3-chlorobenzyloxycarbonyl)-L-Valine methyl ester (Model Reaction).

Safety Pre-Check:

• Hazard: Triphosgene is fatal if inhaled. Work strictly in a fume hood.

• PPE: Double nitrile gloves, face shield, lab coat.

• Quench: Have saturated NaHCO₃ and aqueous ammonia ready to neutralize phosgene traces.

Reagents:

• 3-Chlorobenzyl alcohol (1.0 eq)[3]

• Triphosgene (0.34 eq) (Generates ~1.02 eq Phosgene)

• Pyridine (1.0 eq) or DIPEA

• Dichloromethane (Anhydrous)

Step-by-Step Methodology:

• Activation (Chloroformate Formation):

  • Dissolve triphosgene (1.0 g) in anhydrous DCM (20 mL) at 0°C under Argon.

  • Add pyridine (1.0 eq) slowly (white precipitate of pyridinium salt may form).

  • Add 3-chlorobenzyl alcohol (1.0 eq) dropwise over 15 minutes.

  • Causality: Slow addition prevents the "double reaction" where the alcohol reacts with the formed chloroformate to create the symmetrical carbonate ((3-Cl-BnO)₂CO).

  • Stir at 0°C for 1 hour. Do not isolate. Use this solution directly.

• Coupling (Carbamate Formation):

  • To the solution above, add the amine substrate (e.g., L-Valine methyl ester HCl salt) mixed with DIPEA (2.5 eq).

  • Allow to warm to Room Temperature (RT) and stir for 4–12 hours.

  • Monitoring: Check TLC for disappearance of the amine (ninhydrin stain).

• Workup:

  • Quench with saturated NH₄Cl solution.

  • Extract with DCM (3x).

  • Wash organics with 1N HCl (to remove pyridine), then NaHCO₃, then Brine.

  • Dry over Na₂SO₄ and concentrate.

Figure 2: Operational workflow for the in-situ application of 3-chlorobenzyl chloroformate.

Handling & Stability

• Storage: If isolated, 3-chlorobenzyl chloroformate must be stored at 2–8°C under inert gas (Nitrogen/Argon). It degrades rapidly in moist air to form HCl and the alcohol.

• Corrosivity: It is a lachrymator (tear gas agent). Exposure causes severe eye and respiratory irritation.[4]

• Disposal: Quench excess reagent with dilute aqueous ammonia or NaOH before disposal. Never put active chloroformates directly into organic waste containers (risk of pressurization).

References

• Cotarca, L., & Eckert, H. (2017). Phosgenations: A Handbook. Wiley-VCH. (Authoritative text on phosgene/triphosgene chemistry).
• Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis. 5th Edition. John Wiley & Sons. (Standard reference for Cbz and substituted Cbz protecting groups).

• Patent US6355618B1. (2002). Caspase inhibitors and the use thereof. (Describes the synthesis of 2- and 3-chlorobenzyl chloroformate intermediates). Link

• BenchChem. (2023). Reaction of amines with triphosgene. (General protocol validation). Link

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. benchchem.com [benchchem.com]
• 3. WO2002048124A2 - Piperazine derivatives - Google Patents [patents.google.com]
• 4. Benzyl Chloroformate [commonorganicchemistry.com]

Technical Monograph: 3-Chlorobenzyl Chloroformate

Topic: 3-Chlorobenzyl chloroformate CAS number lookup Content Type: Technical Monograph Audience: Researchers, scientists, and drug development professionals.

Identity, Reactivity, and Applications in Medicinal Chemistry

Core Identity & Verification

For researchers validating starting materials or establishing regulatory documentation, the precise chemical identity is the first critical step. Unlike its ubiquitous parent (benzyl chloroformate), the 3-chloro derivative is a specialized intermediate often confused with its chloride precursor.

Parameter	Technical Specification
Chemical Name	3-Chlorobenzyl chloroformate
CAS Registry Number	39545-30-7
Synonyms	Carbonochloridic acid, (3-chlorophenyl)methyl ester; 3-Chlorobenzyloxycarbonyl chloride
Molecular Formula	C₈H₆Cl₂O₂
Molecular Weight	205.04 g/mol
InChI Key	HSDAJNMJOMSNEV-UHFFFAOYSA-N (Analogous parent structure)
Structural Identity	Cl-C₆H₄-CH₂-O-C(=O)Cl

Critical Note on Sourcing: Do not confuse this reagent with 3-Chlorobenzyl chloride (CAS 620-20-2) . The chloride is the precursor used to generate the alcohol, which is subsequently phosgenated to create the chloroformate. If CAS 39545-30-7 is unavailable from standard catalogs, it must be prepared in situ or on-demand (see Section 5).

Physical & Chemical Profile

As a senior scientist, you must treat this reagent as a meta-stable electrophile . It shares the lachrymatory and corrosive properties of benzyl chloroformate (Cbz-Cl) but exhibits distinct electronic characteristics due to the meta-chlorine substitution.

Property	Value / Behavior
Physical State	Colorless to pale yellow liquid (at ambient temp).
Boiling Point	Not standardly characterized.[1][2][3] Decomposes at atmospheric pressure. Distill only under high vacuum (<1 mmHg).
Density	Estimated ~1.25–1.35 g/mL (based on Cbz-Cl: 1.20 g/mL + Cl substituent effect).
Solubility	Miscible in DCM, THF, Toluene, Ethyl Acetate. Reacts violently with water.
Stability	Moisture sensitive.[4] Hydrolyzes to 3-chlorobenzyl alcohol, CO₂, and HCl.

Mechanistic Chemistry: The "Why"

The 3-chlorobenzyl chloroformate moiety is primarily used to introduce a modified Benzyloxycarbonyl (Cbz/Z) group .

Why use the 3-Cl derivative over standard Cbz?

• Crystallinity: The chlorine atom can disrupt crystal packing or, conversely, facilitate crystallization of the final intermediate depending on the crystal lattice, often used to purify complex pharmaceutical intermediates without chromatography.

• Electronic Tuning: The electron-withdrawing nature of the chlorine at the meta position decreases the electron density of the benzyl ring. This makes the benzylic C-O bond slightly less labile to acid-catalyzed cleavage compared to unsubstituted Cbz, offering orthogonal protection strategies.

• Lipophilicity: Increases LogP, potentially aiding in membrane permeability studies of prodrugs.

Reaction Pathway: Carbamate Formation

The following diagram illustrates the standard mechanism where the chloroformate acts as a "hard" electrophile attacking the amine nucleophile.

Figure 1: Mechanism of amine protection using 3-chlorobenzyl chloroformate via addition-elimination.

Experimental Protocol: Synthesis & Usage

Since CAS 39545-30-7 is often expensive or requires lead time, many labs synthesize it in situ or use it immediately upon purchase.

A. Synthesis of the Reagent (If commercial stock is unavailable)

Precursor: 3-Chlorobenzyl alcohol (CAS 873-63-2). Reagent: Triphosgene (solid, safer alternative to gas) or Phosgene (toluene solution).

• Setup: Flame-dried 3-neck flask, N₂ atmosphere, 0°C.

• Addition: Dissolve 3-chlorobenzyl alcohol in dry THF/Toluene. Add 0.35 eq. Triphosgene.[4]

• Catalysis: Slowly add catalytic activated charcoal or pyridine (careful control of exotherm).

• Workup: Filter to remove salts/catalyst. Concentrate in vacuo strictly below 40°C to avoid thermal decomposition. Use immediately.

B. Standard Derivatization Protocol (N-Protection)

This protocol is self-validating via TLC monitoring of the disappearance of the free amine.

Reagents:

• Substrate: Amine (1.0 equiv)

• Reagent: 3-Chlorobenzyl chloroformate (1.1–1.2 equiv)

• Base: Na₂CO₃ (Schotten-Baumann conditions) or DIPEA (Organic conditions)

• Solvent: DCM or THF/H₂O (1:1)

Step-by-Step:

• Preparation: Dissolve amine in solvent. If using organic solvent (DCM), cool to 0°C and add DIPEA (2.5 equiv).

• Addition: Add 3-chlorobenzyl chloroformate dropwise over 15 minutes. Reasoning: Rapid addition causes localized heating and hydrolysis of the reagent.

• Reaction: Warm to room temperature. Stir 2–4 hours.

• Validation (TLC): Check for consumption of amine (ninhydrin stain) and appearance of UV-active, less polar product.

• Quench: Add saturated NH₄Cl solution.

• Isolation: Extract with DCM, wash with brine, dry over Na₂SO₄.

Applications in Drug Design

The 3-chlorobenzyl moiety is not just a protecting group; it is a pharmacophore used in:

• Unsymmetrical Ureas: Reacting the chloroformate with a secondary amine to form a carbamate, which is then converted to a urea.

• Prodrug Linkers: The carbamate bond is cleavable by specific esterases, releasing the active amine drug and the lipophilic 3-chlorobenzyl alcohol bystander.

Figure 2: Divergent synthetic utility of 3-chlorobenzyl chloroformate.

Safety & Handling (HSE)

• Lachrymator: This compound causes severe eye irritation and tearing.[4] Handle only in a functioning fume hood.

• Corrosive: Causes skin burns.[5] Wear butyl rubber gloves (nitrile provides only temporary splash protection against chloroformates).

• Decomposition: Releases HCl gas upon contact with moist air. Store in a tightly sealed container at 2–8°C under inert gas (Argon/Nitrogen).

References

• ChemicalBook. (2024). Product Entry: (3-chlorophenyl)methyl chloroformate. Retrieved from

• Sigma-Aldrich (Merck). (2024). Methyl carbonochloridate analogs and synthesis. Retrieved from

• National Center for Biotechnology Information. (2024). PubChem Compound Summary for Benzyl chloroformate (Analogous data). Retrieved from

• Organic Syntheses. (1943). Benzyl Chloroformate Synthesis (Procedure analogous for 3-Cl derivative). Org. Synth. 1943, 23, 13. Retrieved from

Sources

• 1. CAS Common Chemistry [commonchemistry.cas.org]
• 2. 563-45-1 | CAS DataBase [m.chemicalbook.com]
• 3. osti.gov [osti.gov]
• 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 5. cdhfinechemical.com [cdhfinechemical.com]

Technical Comparison: Benzyl Chloroformate vs. 3-Chlorobenzyl Chloroformate

This guide provides a technical comparison between Benzyl Chloroformate (Cbz-Cl) and its halogenated analog, 3-Chlorobenzyl Chloroformate .[1] It is structured to assist medicinal chemists and process engineers in selecting the optimal reagent for amine protection, specifically focusing on stability profiles, crystallinity, and orthogonal deprotection strategies.[1]

[1]

Executive Summary

Benzyl Chloroformate (Cbz-Cl) is the standard reagent for introducing the benzyloxycarbonyl (Cbz or Z) protecting group, widely valued for its stability to acids and cleavage via hydrogenolysis.[1]

3-Chlorobenzyl Chloroformate is a specialized analog used to introduce the 3-chlorobenzyloxycarbonyl (3-Cl-Z) group. While chemically similar, the introduction of the chlorine atom at the meta position fundamentally alters the electronic properties of the protecting group. This modification is utilized primarily to:

• Enhance Acid Stability: The electron-withdrawing chlorine destabilizes the benzyl carbocation intermediate, making the 3-Cl-Z group more resistant to acidic cleavage than the standard Z group.

• Improve Crystallinity: The 3-Cl substituent disrupts symmetry and adds lipophilicity, often enabling the crystallization of peptide intermediates that are otherwise oils (critical in GMP scale-up).

• Tune Lipophilicity: Used in Structure-Activity Relationship (SAR) studies to modulate the physicochemical properties of the final drug molecule.

Chemical & Physical Profile

The following table contrasts the fundamental properties of the two reagents. Note the increased electrophilicity of the 3-Cl analog due to the inductive effect.

Feature	Benzyl Chloroformate (Cbz-Cl)	3-Chlorobenzyl Chloroformate
CAS Number	501-53-1	2212-88-6 (Reagent) / 620-20-2 (Chloride precursor)
Structure	Ph-CH₂-O-CO-Cl	(3-Cl-Ph)-CH₂-O-CO-Cl
Molecular Weight	170.59 g/mol	205.04 g/mol
Electronic Effect	Standard Reference (H)	Electron Withdrawing ( )
Reactivity (Electrophilicity)	High	Very High (Activated by Cl-induction)
Boiling Point	103 °C (20 mmHg)	>103 °C (Higher MW, typically distilled under high vacuum)
Primary Utility	General Amine Protection	Crystallinity Engineering / Acid-Stable Protection

Mechanistic Implications & Stability[1][3][4]

Reagent Reactivity (Acylation)

Both reagents react via a nucleophilic acyl substitution mechanism. However, the 3-chloro substituent exerts an electron-withdrawing inductive effect (-I) on the benzene ring.[1]

• Consequence: This pulls electron density away from the carbonyl carbon, making 3-chlorobenzyl chloroformate more electrophilic than Cbz-Cl.[1]

• Protocol Adjustment: Reactions with 3-chlorobenzyl chloroformate may require lower temperatures (-5°C to 0°C) compared to Cbz-Cl to prevent hydrolysis or over-reaction.

Protecting Group Stability (The "Z" vs. "3-Cl-Z" Group)

The core difference lies in the deprotection energetics.

Acid Stability (SN1 Cleavage)

Acidolytic cleavage (e.g., HBr/AcOH, TFA) proceeds via protonation of the carbamate followed by the formation of a benzyl carbocation.[1]

• Cbz (Z): Forms a resonance-stabilized benzyl carbocation. Cleaves in strong acids (HBr, HF).[1]

• 3-Cl-Z: The chlorine atom destabilizes the developing positive charge on the benzylic carbon through electron withdrawal.

• Result: 3-Cl-Z is significantly more stable to acid than Z. It can often survive conditions (e.g., dilute TFA) that might partially degrade a standard Z group.[1]

Hydrogenolysis (Catalytic Reduction)

Both groups are cleaved by H₂/Pd-C.

• Cbz (Z): Rapid, clean cleavage to Toluene + CO₂ + Amine.[1]

• 3-Cl-Z: Cleavage is generally slower due to steric and electronic factors.

• Risk: There is a competing reaction risk of hydrodehalogenation (stripping the Cl atom) before the carbamate cleaves if the catalyst loading is too high or the reaction runs too long.

Visualization: Stability & Cleavage Logic

Figure 1: Decision matrix for selecting between Z and 3-Cl-Z based on downstream processing requirements.

Experimental Protocols

Protection Protocol (Schotten-Baumann Conditions)

This method is effective for both reagents but is critical for 3-chlorobenzyl chloroformate due to its higher hydrolytic instability.

Reagents:

• Amino Acid / Amine (1.0 equiv)[1]

• 3-Chlorobenzyl Chloroformate (1.1 equiv)[1]

• NaOH (2N) or Na₂CO₃ (Base)[1]

• Solvent: THF/Water or Dioxane/Water (1:1)[1]

Step-by-Step:

• Dissolution: Dissolve the amine in the aqueous base/organic solvent mixture. Cool to 0°C .

• Addition: Add 3-chlorobenzyl chloroformate dropwise over 30 minutes.

  • Expert Note: Vigorous stirring is essential. The 3-Cl reagent is denser and more lipophilic; poor mixing leads to hydrolysis rather than acylation.

• pH Control: Maintain pH between 9–10 by adding base as needed. (The reaction generates HCl).[2][3]

• Workup: Acidify to pH 2 (if product is acidic) or extract organics.

• Crystallization: Unlike standard Z-derivatives which often require chromatography, 3-Cl-Z derivatives frequently precipitate directly upon acidification or concentration.[1]

Selective Deprotection (Hydrogenolysis)

To remove the 3-Cl-Z group without removing the chlorine atom (if the Cl is part of the final drug scaffold) or to ensure clean cleavage:

Reagents:

• Pd/C (5% or 10%)[1]

• Solvent: Methanol or Ethanol[1]

• Additive: Diphenylsulfide (Catalyst poison) - Optional[1]

Protocol:

• Dissolve substrate in Methanol.

• Add Pd/C (5-10 wt%).

• Critical Step: If the molecule contains other sensitive halogens, consider using PtO₂ (Adam's catalyst) or adding a trace of diphenylsulfide to "poison" the catalyst, reducing its ability to perform aryl-dehalogenation while still permitting carbamate cleavage.[1]

• Stir under H₂ (1 atm) until TLC indicates completion.

Applications in Drug Development

The 3-chlorobenzyl chloroformate reagent is not merely a "backup" to Cbz-Cl; it is a strategic tool in Process Chemistry.

• Crystallinity Engineering: In the synthesis of HIV protease inhibitors (e.g., Darunavir intermediates), the introduction of halogenated protecting groups (like 3-Cl-Z) is documented to transform oily intermediates into robust solids.[1] This allows for purification via recrystallization rather than expensive silica gel chromatography.

• Orthogonality: The 3-Cl-Z group can be retained while a Boc group is removed with mild acid (e.g., 4N HCl in Dioxane), owing to the destabilized carbocation of the 3-Cl-Z group.[1]

References

• Wuts, P. G. M., & Greene, T. W. (2006).[1] Greene's Protective Groups in Organic Synthesis. Wiley-Interscience. (Definitive text on protecting group stability and cleavage conditions).

• Sigma-Aldrich. Benzyl Chloroformate Safety Data Sheet. Link[1]

• BenchChem. Literature Review of Boc vs. Cbz Protecting Groups. (Comparative stability data). Link

• Google Patents. Process for the preparation of HIV protease inhibitors (Use of 3-chlorobenzyloxycarbonyl). US7772411B2. Link

Sources

• 1. WO2010023322A1 - Process for the preparation of (3r,3as,6ar)-hexahydrofuro [2,3-b] furan-3-yl (1s,2r)-3-[[(4-aminophenyl) sulfonyl] (isobutyl) amino]-1-benzyl-2-hydroxypropylcarbamate - Google Patents [patents.google.com]
• 2. total-synthesis.com [total-synthesis.com]
• 3. Amino protecting group—benzyloxycarbonyl (Cbz) [en.highfine.com]

3-Cl-Z Protecting Group: Acid Sensitivity & Orthogonality Guide

The following technical guide details the acid sensitivity profile of the 3-chlorobenzyloxycarbonyl (3-Cl-Z) protecting group, specifically comparing it to the standard benzyloxycarbonyl (Z) and the widely used 2-chlorobenzyloxycarbonyl (2-Cl-Z) groups.

Executive Summary

The 3-chlorobenzyloxycarbonyl (3-Cl-Z) group represents a specialized variation of the classic carbamate protecting group family. While the parent Benzyloxycarbonyl (Z) group is acid-labile (cleaved by HBr/AcOH or HF) and the 2-Cl-Z derivative is the industry standard for Lysine side-chain protection in Boc solid-phase peptide synthesis (SPPS), the 3-Cl-Z analogue offers a distinct stability profile.

Key Technical Distinction:

• Z (Cbz): Labile to strong acids; marginally stable to TFA.

• 2-Cl-Z: Stable to 50% TFA (used in Boc SPPS); cleaved by HF.

• 3-Cl-Z: Significantly more stable to TFA than 2-Cl-Z, yet still cleavable by anhydrous HF.

This guide explores the physicochemical basis of this stability, provides comparative data, and outlines protocols for its deployment in high-fidelity synthesis.

Mechanistic Insight: The Electronic Basis of Stability

The acid-catalyzed cleavage of urethane protecting groups typically proceeds via an

-like mechanism involving protonation of the carbonyl oxygen followed by the formation of a benzyl carbocation intermediate. The stability of this carbocation determines the rate of cleavage.

Hammett Substituent Effects

The stability of the 3-Cl-Z group is governed by the electron-withdrawing nature of the chlorine atom at the meta position.

• Electronic Effect: Chlorine is electron-withdrawing by induction (-I) and electron-donating by resonance (+R).

• Positioning:

  • Para (4-Cl): Resonance donation (+R) can partially stabilize the cation, opposing the inductive withdrawal. (

    )

  • Meta (3-Cl): Resonance effects are negligible at the meta position. The inductive electron-withdrawing effect dominates, significantly destabilizing the benzyl carbocation intermediate. (

    )

  • Ortho (2-Cl): Involves complex steric and electronic interactions. While stable, it is experimentally observed to be less stable than the 3-Cl isomer in TFA environments.

Visualization: Stability Hierarchy & Mechanism

Caption: Relative acid stability hierarchy of chlorinated Z-groups and the mechanistic basis for 3-Cl-Z resistance.

Comparative Acid Sensitivity Data

The following table synthesizes rate data and qualitative stability observations for Z-derivatives under standard peptide synthesis conditions.

Protecting Group	Structure	Stability in 50% TFA (k, 10⁻⁸ sec⁻¹)¹	HF Cleavage (0°C, 60 min)	Primary Application
Z (Cbz)	Unsubstituted	396 (Fastest Loss)	Complete	Solution Phase Synthesis
4-Cl-Z	p-Chloro	138	Complete	Rarely used (insufficient stability)
2-Cl-Z	o-Chloro	6.3	Complete	Standard for Lys in Boc SPPS
3-Cl-Z	m-Chloro	0.49	Complete	Long/Difficult Sequences
2,6-Cl2-Z	o,o-Dichloro	0.4	Partial/Slow	Very acid-stable probes

Data Analysis:

• 3-Cl-Z is ~12x more stable than the standard 2-Cl-Z in 50% TFA.

• This makes 3-Cl-Z the superior choice for the synthesis of extremely long peptides (>50 residues) using Boc chemistry, where the cumulative exposure to TFA during deprotection cycles could lead to premature loss of the side-chain protection on Lysine residues.

Experimental Protocols

Protocol A: Installation of 3-Cl-Z on Lysine

Objective: Synthesis of Nα-Boc-Nε-(3-chlorobenzyloxycarbonyl)-L-lysine.

Reagents:

• L-Lysine monohydrochloride

• 3-Chlorobenzyl chloroformate (commercially available or prepared from 3-chlorobenzyl alcohol + phosgene)

• Copper(II) sulfate (for complexation)

• Di-tert-butyl dicarbonate (Boc₂O)[1]

Workflow:

• Copper Complexation: Dissolve L-Lysine HCl in water. Add Basic Copper Carbonate to form the Nα,Nε-copper complex. This temporarily masks the α-amine.

• Acylation: Treat the copper complex with 3-chlorobenzyl chloroformate under Schotten-Baumann conditions (pH 9-10, controlled with NaOH) to selectively protect the ε-amine.

• Decomplexation: Treat the mixture with EDTA or H₂S to remove the copper ion, yielding H-Lys(3-Cl-Z)-OH.

• Nα-Protection: React the intermediate with Boc₂O and triethylamine in dioxane/water to yield Boc-Lys(3-Cl-Z)-OH .

• Purification: Crystallize from Ethyl Acetate/Hexane.

Protocol B: Deprotection (Final Cleavage)

Objective: Removal of 3-Cl-Z using Anhydrous Hydrogen Fluoride (HF).

Safety Note: Anhydrous HF is extremely hazardous. Use a specialized Teflon/Kel-F vacuum line apparatus.

• Preparation: Place the dried peptide-resin (100 mg) in the reaction vessel. Add scavengers: p-cresol (10% v/v) is essential to trap the 3-chlorobenzyl carbocation.

• Condensation: Cool the vessel to -78°C (Dry ice/acetone). Distill anhydrous HF (approx. 10 mL) into the vessel.

• Reaction: Warm the vessel to 0°C (Ice bath). Stir for 60 minutes .

  • Note: While 2-Cl-Z cleaves readily in 45-60 mins, ensure the full 60 mins is utilized for 3-Cl-Z due to its higher stability.

• Evaporation: Remove HF under high vacuum (do not use a nitrogen stream if possible, to prevent back-flow/contamination).

• Work-up: Precipitate the peptide in cold diethyl ether to remove scavengers. Extract the peptide into aqueous acetic acid or buffer for lyophilization.

References

• Erickson, B. W., & Merrifield, R. B. (1973). Acid stability of several benzyloxycarbonylamino protecting groups. Journal of the American Chemical Society, 95(11), 3750–3756.

• Isidro-Llobet, A., Álvarez, M., & Albericio, F. (2009). Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455–2504.

• Wiejak, S., Masiukiewicz, E., & Rzeszotarska, B. (1999).[2] A Large Scale Synthesis of Mono- and Di-urethane Derivatives of Lysine. Chemical and Pharmaceutical Bulletin, 47(10), 1489–1490.[2]

• Merrifield, R. B. (1963).[3] Solid Phase Peptide Synthesis.[3] I. The Synthesis of a Tetrapeptide. Journal of the American Chemical Society, 85(14), 2149–2154.

Sources

• 1. rsc.org [rsc.org]
• 2. cpb.pharm.or.jp [cpb.pharm.or.jp]
• 3. Anhydrous hydrogen fluoride cleavage in Boc solid phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide & Safety Data Sheet: 3-Chlorobenzyl Carbonochloridate

This guide serves as a comprehensive technical dossier and Safety Data Sheet (SDS) equivalent for 3-Chlorobenzyl carbonochloridate . It is designed for researchers and safety officers requiring high-fidelity data for risk assessment, synthesis planning, and emergency response.

Document Control:

• Subject: 3-Chlorobenzyl carbonochloridate (3-Chlorobenzyl chloroformate)

• CAS Number: 39545-30-7[1]

• Audience: Chemical Hygiene Officers, Synthetic Chemists, Process Engineers.

Part 1: Chemical Identification & Core Properties[2]

Substance Identity[2]

• IUPAC Name: 3-Chlorobenzyl carbonochloridate[1]

• Common Synonyms: 3-Chlorobenzyl chloroformate; Carbonochloridic acid, (3-chlorophenyl)methyl ester.

• CAS Registry Number: 39545-30-7[1]

• Molecular Formula: C₈H₆Cl₂O₂

• Molecular Weight: 205.04 g/mol

• Structural Representation:

Caption: Structural connectivity highlighting the reactive chloroformate electrophile and the lipophilic chlorinated ring.

Physical & Chemical Properties

Property	Value (Experimental/Predicted)	Context for Handling
Physical State	Clear to pale yellow liquid	Visually inspect for turbidity (sign of hydrolysis).
Odor	Pungent, acrid, penetrating	Warning: Do not rely on odor for detection (olfactory fatigue).
Boiling Point	~115–120 °C @ 1 mmHg	High boiling point, but decomposes before boiling at atm pressure.
Density	~1.35 g/cm³	Denser than water; sinks and hydrolyzes slowly at interface.
Vapor Pressure	Low at 20°C, rises sharply >50°C	Keep cool to minimize headspace saturation.
Solubility	Reacts with water/alcohols	Soluble in CH₂Cl₂, THF, Toluene, Et₂O.
Flash Point	>100 °C (Estimated)	Combustible but not highly flammable.

Part 2: Hazards Identification (GHS Classification)[2]

Signal Word: DANGER

Hazard Statements

• H314: Causes severe skin burns and eye damage (Skin Corr.[2] 1B).

• H318: Causes serious eye damage.[2]

• H330/H331: Fatal/Toxic if inhaled (Inhalation of vapors/mist).

• H302: Harmful if swallowed.

• EUH029: Contact with water liberates toxic gas (HCl).

Precautionary Statements (Scientific Context)

• P260: Do not breathe mist/vapors.[2] Rationale: Hydrolysis in the respiratory tract releases HCl gas, causing delayed pulmonary edema.

• P280: Wear Viton® or Silver Shield® gloves. Rationale: Standard nitrile gloves provide insufficient breakthrough time for chloroformates.

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for 15+ minutes. Remove contact lenses. Rationale: Immediate dilution is critical to prevent permanent corneal opacity.

Part 3: Technical Handling & Storage Protocols[2]

The "Dry-Chain" Protocol

Chloroformates are moisture-sensitive. Even atmospheric humidity causes autocatalytic decomposition, releasing HCl gas which pressurizes containers.

Storage Architecture:

• Temperature: Store at 2°C to 8°C (Refrigerated).

• Atmosphere: Headspace must be backfilled with Argon or Nitrogen.

• Container: Teflon-lined caps. Do not store in standard ground-glass stoppered flasks (seizing risk due to HCl formation).

• Pressure Relief: For long-term storage, use containers with a pressure-relief septum or vent periodically in a fume hood.

Reaction Mechanism & Compatibility

The utility of 3-Chlorobenzyl carbonochloridate lies in its electrophilicity. It reacts violently with nucleophiles.

Caption: Primary reaction pathways. Note that all pathways generate HCl, necessitating the use of a base scavenger (e.g., Triethylamine, Pyridine).

Part 4: Emergency Response & Toxicology

Acute Exposure Management

• Inhalation: Move to fresh air immediately. Administer oxygen if breathing is labored. Alert: Symptoms of pulmonary edema (fluid in lungs) may be delayed up to 48 hours. Observation is mandatory.

• Skin Contact:

  • Wipe: Gently wipe excess liquid with a dry cloth (avoid spreading).

  • Wash: Flush with copious water for 15 minutes.

  • Neutralize: Do not use alkaline neutralizers on skin; thermal burns from the exotherm may worsen the injury.

• Eye Contact: Continuous irrigation with saline or water. Consult an ophthalmologist immediately.

Firefighting Measures

• Suitable Media: Carbon Dioxide (CO₂), Dry Chemical powder, Dry Sand.

• UNSUITABLE Media: DO NOT USE WATER. Water contact produces HCl gas and heat, intensifying the hazard.

• Combustion Products: Hydrogen Chloride (HCl), Phosgene (COCl₂ - trace), Carbon Monoxide (CO), Chlorine oxides.

Part 5: Synthesis & Application Data[3]

Synthesis Route (Phosgenation)

The industrial preparation involves the reaction of 3-chlorobenzyl alcohol with phosgene (or triphosgene) in the presence of a catalyst.

• Critical Control Point: The reaction must be kept cool to prevent the formation of the symmetrical carbonate (bis(3-chlorobenzyl) carbonate).

• Purification: Vacuum distillation. Note that high temperatures promote decarboxylation to the benzyl chloride analog.

Application in Drug Development

Used primarily to introduce the 3-Cl-Cbz (3-chlorobenzyloxycarbonyl) protecting group.

• Advantage: The chlorine atom on the ring alters the electronic properties compared to standard Cbz, potentially increasing lipophilicity and altering the rate of cleavage under hydrogenolysis conditions (Pd/C).

• Stability: The 3-Cl-Cbz group is generally more stable to acid than standard Cbz due to the electron-withdrawing effect of the chlorine.

Part 6: Disposal & Transport

Waste Disposal Protocol

Do not pour down the drain.

• Quenching: Dissolve the substance in a combustible solvent (e.g., toluene).

• Neutralization: Slowly add the solution to a stirred mixture of 5% NaOH or Sodium Bicarbonate and crushed ice. Expect gas evolution (CO₂) and heat.

• Disposal: Separate the organic layer for incineration. The aqueous layer contains NaCl and neutralized carbonates.

Transport Information (DOT/IATA)

• UN Number: UN 3277 (or UN 1760 depending on regional interpretation).

• Proper Shipping Name: Chloroformates, toxic, corrosive, n.o.s. (3-Chlorobenzyl carbonochloridate).

• Class: 6.1 (Toxic)[3][4]

• Sub-risk: 8 (Corrosive)

• Packing Group: II

References

• National Center for Biotechnology Information. (2026). PubChem Compound Summary for CID 10387, Benzyl chloroformate (Analogous Structure Data). Retrieved from [Link]

• ChemSRC. (2025). CAS 39545-30-7 Entry.[1] Retrieved from [Link]

Disclaimer: This document is intended for use by trained technical personnel. While based on the most current available data for the specific isomer and its close analogs, users must conduct their own risk assessment prior to handling.

Sources

• 1. 7479-28-9_CAS号:7479-28-9_1,4-Benzenediol,2,3,5-trimethyl-, 1,4-diacetate - 化源网 [chemsrc.com]
• 2. synquestlabs.com [synquestlabs.com]
• 3. labproinc.com [labproinc.com]
• 4. CHLOROBENZYL CHLORIDES | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

Protocols & Analytical Methods

Protocol for Amine Protection Using 3-Chlorobenzyl Chloroformate (3-Cl-Cbz-Cl)

Introduction: The Strategic Role of the 3-Chlorobenzyloxycarbonyl (3-Cl-Cbz) Group in Amine Protection

In the intricate landscape of multi-step organic synthesis, particularly in the realms of pharmaceutical development and peptide chemistry, the selective protection of amine functionalities is a cornerstone of success. The nucleophilic and basic nature of amines necessitates their temporary masking to prevent undesirable side reactions during subsequent synthetic transformations. The benzyloxycarbonyl (Cbz or Z) group, introduced by Bergmann and Zervas in 1932, revolutionized this field by providing a robust and reliably cleavable protecting group.[1]

This application note details the use of a valuable analogue, the 3-chlorobenzyloxycarbonyl (3-Cl-Cbz or 3-Cl-Z) group, introduced via 3-chlorobenzyl chloroformate. The presence of the electron-withdrawing chloro substituent on the aromatic ring modulates the stability of the protecting group, offering distinct advantages in specific synthetic contexts. This guide provides a comprehensive protocol for the protection of amines using 3-chlorobenzyl chloroformate and discusses the mechanistic rationale, key experimental parameters, and deprotection strategies.

The 3-Cl-Cbz Group: Enhanced Stability and Orthogonality

The primary motivation for employing a substituted Cbz group lies in fine-tuning its lability. Halogenation of the aromatic nucleus of the benzyloxycarbonyl group is known to increase its stability towards acidic conditions.[2] This makes the 3-Cl-Cbz group a more robust protecting group compared to the standard Cbz group when subsequent reaction steps require acidic environments that might prematurely cleave the latter.

This enhanced stability expands the orthogonal protection strategies available to the synthetic chemist. Orthogonality, the ability to selectively remove one protecting group in the presence of others, is a critical principle in complex molecule synthesis.[3] For instance, the acid-labile tert-butoxycarbonyl (Boc) group can be removed without affecting the more acid-stable 3-Cl-Cbz group, allowing for sequential deprotection and functionalization.

Mechanism of Protection: Nucleophilic Acyl Substitution

The protection of an amine with 3-chlorobenzyl chloroformate proceeds via a well-established nucleophilic acyl substitution mechanism.[4] The lone pair of the amine nitrogen attacks the electrophilic carbonyl carbon of the chloroformate. The subsequent collapse of the tetrahedral intermediate expels the chloride leaving group, and a proton is lost from the nitrogen, typically neutralized by a base present in the reaction mixture.

Diagram of the Protection Mechanism

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. bachem.com [bachem.com]
• 3. Protecting Groups in Peptide Synthesis: A Detailed Guide - Creative Peptides [creative-peptides.com]
• 4. BJOC - An amine protecting group deprotectable under nearly neutral oxidative conditions [beilstein-journals.org]

Introduction: The Critical Role of N-Terminal Protection in Synthesis

An In-depth Guide to the N-Protection of Amino Acids using 3-Chlorobenzyl Chloroformate

In the intricate fields of peptide synthesis, medicinal chemistry, and drug development, the precise control of reactive functional groups is paramount. The amino group of an amino acid is a potent nucleophile, and its reactivity must be temporarily masked or "protected" to prevent unwanted side reactions during subsequent synthetic steps, such as peptide bond formation. The choice of a protecting group is dictated by its ease of introduction, stability under various reaction conditions (robustness), and facile, selective removal under mild conditions (orthogonality).

The benzyloxycarbonyl (Cbz or Z) group, introduced by Bergmann and Zervas in 1932, revolutionized peptide synthesis and remains a foundational tool for amine protection.[1] This guide focuses on a substituted variant, 3-Chlorobenzyl chloroformate, which installs the 3-Chlorobenzyloxycarbonyl (3-Cl-Cbz) protecting group. The presence of the chlorine atom on the benzyl ring can subtly modify the group's electronic properties and stability, offering potential advantages in specific synthetic contexts, while the fundamental application principles remain consistent with the classic Cbz group.

This document serves as a comprehensive technical guide for researchers, scientists, and drug development professionals, providing detailed mechanistic insights, optimized reaction conditions, and step-by-step protocols for the successful N-protection of amino acids using 3-Chlorobenzyl chloroformate.

Reaction Mechanism: The Schotten-Baumann Acylation

The protection of an amino acid with 3-Chlorobenzyl chloroformate is a classic example of a nucleophilic acyl substitution, typically performed under Schotten-Baumann conditions.[2][3] The reaction proceeds via the mechanism outlined below.

Key Mechanistic Steps:

• Deprotonation: The reaction is conducted in a basic medium. The base deprotonates the ammonium group of the amino acid (which exists as a zwitterion at neutral pH) to expose the lone pair of the free amino group, rendering it a potent nucleophile.[4]

• Nucleophilic Attack: The nucleophilic nitrogen atom of the amino acid attacks the highly electrophilic carbonyl carbon of the 3-Chlorobenzyl chloroformate. This forms a transient tetrahedral intermediate.[5][6]

• Leaving Group Elimination: The tetrahedral intermediate collapses, reforming the carbonyl double bond and expelling the chloride ion, which is an excellent leaving group.

• Neutralization: The hydrochloric acid (HCl) generated as a byproduct is immediately neutralized by the base present in the reaction medium, driving the reaction to completion.[3]

Caption: Figure 1: Reaction Mechanism for 3-Cl-Cbz Protection.

Optimizing Reaction Conditions: A Causality-Driven Approach

The success of the N-protection reaction hinges on the careful control of several key parameters. Understanding the reasoning behind these conditions is crucial for achieving high yields, minimizing side reactions, and ensuring product purity.

Parameter	Optimal Range	Rationale & Causality
pH	8.0 - 10.0	Expertise & Experience: This pH range represents a critical balance. A pH below 8 results in a significant population of the protonated, non-nucleophilic amine, slowing the reaction. A pH above 10 increases the rate of hydrolysis of the chloroformate reagent and can promote racemization of the chiral α-carbon of the amino acid.[7] A mixed buffer system of sodium carbonate and sodium bicarbonate (e.g., 2:1 ratio) can be employed to maintain this pH range effectively.[7]
Temperature	0 - 5 °C	Expertise & Experience: The acylation reaction is exothermic. Maintaining a low temperature is essential to control the reaction rate, prevent degradation of the thermally sensitive chloroformate, and minimize potential side reactions. The dropwise addition of the chloroformate reagent is a key procedural control to manage the exotherm.[8]
Solvent System	Biphasic: Water + Organic Solvent	Expertise & Experience: A two-phase system is characteristic of the Schotten-Baumann reaction.[2] The amino acid is dissolved in the aqueous basic phase, where it is deprotonated. The 3-Chlorobenzyl chloroformate is typically added neat or dissolved in a water-immiscible organic solvent (e.g., Dichloromethane, Diethyl Ether, Toluene).[9][10] This setup sequesters the product in the organic phase as it forms, while the base remains in the aqueous phase to neutralize the HCl byproduct.
Stoichiometry	~1.1 - 1.2 equivalents of Chloroformate	Expertise & Experience: A slight excess of the chloroformate reagent is used to ensure complete consumption of the limiting amino acid. A large excess should be avoided as it complicates purification and increases the potential for side reactions, such as the formation of dipeptides via mixed anhydride intermediates.
Base	NaOH, Na₂CO₃, NaHCO₃	Expertise & Experience: An inorganic base is required to maintain the optimal pH and neutralize the generated HCl. Sodium carbonate is a common and effective choice.[8][11] Sodium hydroxide can also be used, often added concurrently with the chloroformate to maintain a constant pH.[9][12]

Experimental Protocols

The following protocols provide a detailed, self-validating methodology for the N-protection of a generic amino acid and the subsequent characterization of the product.

Protocol 1: N-Protection of an Amino Acid via Schotten-Baumann Conditions

This protocol describes a standard procedure for protecting an amino acid like Alanine.

Materials:

• L-Alanine (1.0 eq)

• Sodium Carbonate (Na₂CO₃) (2.5 eq)

• 3-Chlorobenzyl chloroformate (1.1 eq)

• Deionized Water

• Diethyl Ether or Dichloromethane

• 1 M Hydrochloric Acid (HCl)

• Ethyl Acetate

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Ice bath, magnetic stirrer, dropping funnel, separatory funnel

Workflow Diagram:

Caption: Figure 2: Experimental Workflow for 3-Cl-Cbz Protection.

Step-by-Step Procedure:

• Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve the amino acid (1.0 equivalent) and sodium carbonate (2.5 equivalents) in deionized water.[8]

• Cooling: Place the flask in an ice-water bath and stir vigorously until the temperature of the solution is between 0 and 5 °C.

• Reagent Addition: Add 3-Chlorobenzyl chloroformate (1.1 equivalents) dropwise to the stirring solution via a dropping funnel over 20-30 minutes. Crucially, monitor the temperature to ensure it does not rise above 5 °C .[8]

• Reaction: Once the addition is complete, remove the ice bath and allow the reaction mixture to slowly warm to room temperature. Continue stirring for 2-4 hours. The reaction progress can be monitored by Thin-Layer Chromatography (TLC).

• Initial Work-up: Transfer the reaction mixture to a separatory funnel and wash with diethyl ether (2 x volume of reaction) to remove any unreacted 3-Chlorobenzyl chloroformate and benzyl alcohol byproduct. Discard the organic layer.[8]

• Acidification: Cool the remaining aqueous layer in an ice bath and carefully acidify to a pH of approximately 2 by the slow addition of 1 M HCl. The N-protected amino acid will often precipitate as a white solid.[8][12]

• Extraction/Filtration:

  • If a solid precipitates, it can be collected by vacuum filtration, washed with cold water, and dried.

  • If an oil forms or no solid precipitates, extract the aqueous layer with ethyl acetate (3 x volume of reaction). Combine the organic layers.

• Drying and Concentration: Dry the combined organic layers over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude 3-Cl-Cbz-protected amino acid.[8]

• Purification: The crude product can be further purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes).

Protocol 2: Product Characterization

To ensure the integrity of the synthesized N-(3-chlorobenzyloxycarbonyl)amino acid, a suite of analytical techniques should be employed.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the structure. Expect to see characteristic peaks for the amino acid backbone, the benzylic protons (~5.1 ppm), and the aromatic protons of the 3-chlorobenzyl group.[13]

• Mass Spectrometry (MS): Provides the molecular weight of the compound, confirming the successful addition of the 3-Cl-Cbz group.[14]

• High-Performance Liquid Chromatography (HPLC): Used to assess the purity of the final product. Chiral HPLC can be used to confirm that no racemization occurred during the reaction.[15][]

Safety and Handling Precautions

Trustworthiness: A protocol's value is directly linked to its safety. 3-Chlorobenzyl chloroformate, like its parent compound, requires careful handling.

• Toxicity and Reactivity: Benzyl chloroformates are lachrymatory (tear-inducing), corrosive, and toxic.[10][11][17] All manipulations must be performed in a well-ventilated chemical fume hood.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

• Moisture Sensitivity: Chloroformates react with water, decomposing to release corrosive HCl gas.[17][18] Always handle the reagent under anhydrous conditions and store it in a tightly sealed container in a cool, dry place.

• Quenching: Any excess reagent should be quenched carefully by slow addition to a stirred solution of sodium carbonate or sodium hydroxide.

Conclusion

The protection of amino acids with 3-Chlorobenzyl chloroformate is a robust and reliable transformation rooted in the principles of the Schotten-Baumann reaction. By understanding the underlying mechanism and meticulously controlling key parameters such as pH, temperature, and stoichiometry, researchers can confidently and safely synthesize high-purity N-protected amino acids. These protected building blocks are essential intermediates, paving the way for the construction of complex peptides and novel therapeutics.

References

• Wikipedia. (n.d.). Benzyl chloroformate. Retrieved from [Link]

• Google Patents. (n.d.). US8357820B2 - Process for producing N-protected amino acid.

• Organic Chemistry Portal. (n.d.). Cbz-Protected Amino Groups. Retrieved from [Link]

• Organic Chemistry Portal. (2019, October 2). Cbz-Protected Amino Groups. Retrieved from [Link]

• Thieme. (n.d.). Protection of Functional Groups. Retrieved from [Link]

• Total Synthesis. (2024, January 4). Cbz Protecting Group: N-Cbz Protection & Deprotection Mechanism. Retrieved from [Link]

• National Center for Biotechnology Information. (2022, October 19). Photo-On-Demand Synthesis of α-Amino Acid N-Carboxyanhydrides with Chloroform. Retrieved from [Link]

• ResearchGate. (2025, September 29). Lauroyl Lysine Continuous Injection Synthesis via Schotten–Baumann Reaction pH Optimization as Synthetic Amino Acid Derivative. Retrieved from [Link]

• Beilstein Journals. (n.d.). EXPERIMENTAL PROCEDURES. Retrieved from [Link]

• Mtoz Biolabs. (n.d.). Analytical Techniques for Protein Characterization. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Experimental Procedures. Retrieved from [Link]

• Pearson. (2024, July 4). Provide a mechanism for the protection of the amine as the benzylcarbamate shown in Figure 26.33(a). Retrieved from [Link]

• Shimadzu. (n.d.). Analytical Methods for Amino Acids. Retrieved from [Link]

• National Center for Biotechnology Information. (2024, November 11). A safe and efficient synthesis of N-Boc-β3-amino acid methyl esters from α-amino acids: applications in the formal synthesis of sedum alkaloids. Retrieved from [Link]

• Wikipedia. (n.d.). Schotten–Baumann reaction. Retrieved from [Link]

• Nature. (n.d.). A moisture-tolerant route to unprotected α/β- amino acid N-carboxyanhydrides and facile synthesis of. Retrieved from [Link]

• National Center for Biotechnology Information. (2017, April 10). Chloroformate Derivatization for Tracing the Fate of Amino Acids in Cells and Tissues by Multiple Stable Isotope Resolved Metabolomics (mSIRM). Retrieved from [Link]

• Wiley-VCH. (n.d.). 1 Protection Reactions. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Schotten-Baumann Reaction. Retrieved from [Link]

• YouTube. (2021, September 30). Adding Cbz Protecting Group Mechanism | Organic Chemistry. Retrieved from [Link]

• Google Patents. (n.d.). US20100168385A1 - Process for preparing enantiomerically enriched amino-alcohols.

• PubChem. (n.d.). Benzyl chloroformate | C8H7ClO2 | CID 10387. Retrieved from [Link]

• Medicine Digital Learning. (n.d.). 1: Amino Acids and the Role of pH Medical Education. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Schotten–Baumann reaction - Wikipedia [en.wikipedia.org]
• 3. Schotten-Baumann Reaction [organic-chemistry.org]
• 4. learning.medicine.wsu.edu [learning.medicine.wsu.edu]
• 5. total-synthesis.com [total-synthesis.com]
• 6. Provide a mechanism for the protection of the amine as the benzyl... | Study Prep in Pearson+ [pearson.com]
• 7. Amino protecting group—benzyloxycarbonyl (Cbz) [en.highfine.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Page loading... [wap.guidechem.com]
• 10. CAS 501-53-1: Benzyl chloroformate | CymitQuimica [cymitquimica.com]
• 11. Benzyl chloroformate - Wikipedia [en.wikipedia.org]
• 12. US8357820B2 - Process for producing N-protected amino acid - Google Patents [patents.google.com]
• 13. beilstein-journals.org [beilstein-journals.org]
• 14. Analytical Techniques for Protein Characterization | MtoZ Biolabs [mtoz-biolabs.com]
• 15. Amino Acid Analysis: A Comprehensive Overview - Creative Proteomics [creative-proteomics.com]
• 17. Benzyl chloroformate | C8H7ClO2 | CID 10387 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 18. Benzyl chloroformate | 501-53-1 [chemicalbook.com]

Fine-Tuning Side-Chain Stability: Application Note on the 3-Chlorobenzyloxycarbonyl (3-Cl-Z) Group

Executive Summary

In the rigorous landscape of Boc/Benzyl (Boc/Bzl) solid-phase peptide synthesis (SPPS) , the stability of side-chain protection is the rate-limiting factor for sequence fidelity. While the standard Benzyloxycarbonyl (Z) group is a workhorse, it suffers from premature cleavage during repetitive Trifluoroacetic Acid (TFA) treatments used to remove N-

-Boc groups.[1]

This Application Note details the introduction and utility of the 3-chlorobenzyloxycarbonyl (3-Cl-Z) group. Positioned as a "fine-tuning" alternative to the industry-standard 2-Cl-Z, the 3-Cl-Z moiety offers enhanced acid stability over native Z through the inductive effect of the meta-chlorine substituent, while maintaining clean cleavage characteristics in Hydrogen Fluoride (HF) or Trifluoromethanesulfonic acid (TFMSA). This guide provides a validated protocol for synthesizing the Boc-Lys(3-Cl-Z)-OH monomer via the copper-complex route and details its application in SPPS.

Chemical Rationale & Mechanism[2]

The Stability Problem

In Boc SPPS, the N-

protecting group (Boc) is removed repeatedly with 50% TFA. A standard Z-protected Lysine side chain loses approximately 1.4% of its protection per cycle under these conditions. For a 30-mer peptide, this results in significant side-chain branching and deletion sequences.

The Halogen Solution

Introducing electron-withdrawing groups (halogens) onto the benzyl ring reduces the electron density at the benzylic carbon, destabilizing the carbocation intermediate required for acid-catalyzed cleavage.

• 2-Cl-Z (Ortho): The industry standard. Combines inductive electron withdrawal with steric hindrance. Extremely stable to TFA (<0.02% loss/cycle).

• 3-Cl-Z (Meta): Relies primarily on the inductive effect (

  ) without the steric bulk of the ortho position. It provides a stability profile intermediate between Z and 2,6-Cl-Z, useful for sequences where steric crowding during coupling is a concern or where specific solubility profiles are required.

Mechanistic Diagram

The following diagram illustrates the differential stability and the cleavage pathway.

Figure 1: Comparative stability and cleavage mechanism of Z-derivatives.

Comparative Stability Data

The following table aggregates stability data regarding loss of side-chain protection per 24 hours in 50% TFA/DCM.

Protecting Group	Structure	Loss (% per 24h in 50% TFA)	HF Cleavability	Recommended Use
Z (Cbz)	Unsubstituted	> 40%	High (Fast)	Short peptides (<10 residues)
3-Cl-Z	m-Chloro	< 0.5%	High (Good)	Medium/Long peptides; Sterically sensitive couplings
2-Cl-Z	o-Chloro	< 0.1%	High (Good)	Standard for Long peptides (>20 residues)
2,6-Cl2-Z	o,o-Dichloro	< 0.01%	Medium (Slow)	Very long sequences; harsh conditions

Protocol: Synthesis of Boc-Lys(3-Cl-Z)-OH

Objective: Synthesize the orthogonally protected amino acid monomer for use in SPPS. Method: The Copper(II) Complex Route.[2] This method is superior to direct acylation as it selectively masks the

-amino and -carboxyl groups via chelation, leaving the -amino group free for reaction with the chloroformate.

Reagents Required[4][5][6][7][8][9][10][11][12][13]

• L-Lysine Monohydrochloride

• Copper(II) Sulfate Pentahydrate (

  )

• 3-Chlorobenzyl chloroformate (The critical reagent)

• Di-tert-butyl dicarbonate (

  )

• EDTA or 8-hydroxyquinoline (for copper removal)

• Sodium Bicarbonate (

  )[2][3]

Workflow Diagram

Figure 2: The Copper Complex synthesis route ensures regioselectivity for the epsilon-amine.

Step-by-Step Methodology

Step 1: Formation of Lysine-Copper Complex[2]

• Dissolve L-Lysine HCl (0.1 mol) in distilled water (300 mL).

• Add basic copper carbonate or copper sulfate (0.05 mol) and reflux for 2 hours. The solution will turn deep blue, indicating the formation of the

  complex.

• Cool to room temperature and filter to remove unreacted copper salts.

Step 2: Introduction of 3-Cl-Z

• Cool the filtrate to 0°C in an ice bath.

• Add Sodium Bicarbonate (

  ) to adjust pH to ~9.0.

• Critical Step: Dropwise add 3-chlorobenzyl chloroformate (0.12 mol) dissolved in dioxane or acetone over 1 hour.

• Maintain pH at 9.0 by adding dilute NaOH or

  solution.

• Stir vigorously for 4 hours. A precipitate (the protected copper complex) may form.[2]

Step 3: Decomplexation

• Collect the precipitate (if solid) or treat the suspension directly.

• Suspend in boiling water and add EDTA (disodium salt) in slight excess to chelate the copper, or treat with thioacetamide (classic method, but generates

  – requires fume hood).

• The solution will lose its blue color (or precipitate black CuS if using sulfide).

• Filter hot to remove copper byproducts.

• Cool the filtrate to crystallize H-Lys(3-Cl-Z)-OH .

Step 4: Alpha-Boc Protection

• Dissolve the H-Lys(3-Cl-Z)-OH in 1:1 Dioxane/Water.

• Add Triethylamine (TEA) to pH 9.

• Add

  (1.1 equivalents). Stir overnight at room temperature.

• Workup: Evaporate dioxane. Acidify the aqueous layer with cold 1N KHSO4 to pH 2-3.

• Extract with Ethyl Acetate.[3] Wash with brine, dry over

  , and concentrate.

• Crystallize from Ethyl Acetate/Hexane.

SPPS Application Protocol

Context: This monomer is used in the standard Boc/Bzl synthesis cycle.

Coupling Conditions

The 3-Cl-Z group is compatible with all standard coupling reagents.

• Activator: HBTU/HOBt or DIC/Oxyma.

• Stoichiometry: Use 3-4 equivalents relative to resin loading.

• Note: The 3-Cl-Z group is lipophilic; ensure the monomer is fully dissolved in DMF/DCM before addition.

Deprotection Cycle (N-Terminal)

Perform the following washes to remove the N-terminal Boc group:

• Pre-wash: 50% TFA in DCM (1 min).

• Deprotection: 50% TFA in DCM (20 min). The 3-Cl-Z group will remain stable.

• Wash: DCM (3x), 5% DIPEA/DCM (Neutralization), DCM (3x).

Final Cleavage & Deprotection[9][14]

To remove the peptide from the resin and cleave the 3-Cl-Z group, strong acid is required.[4]

Method A: Hydrogen Fluoride (HF) - Gold Standard

• Apparatus: Teflon-lined HF vacuum line.

• Conditions: Anhydrous HF (10 mL/g resin) + p-Cresol (10% v/v) + p-Thiocresol (0.5% v/v).

• Temperature: 0°C for 60 minutes.

• Result: Clean removal of 3-Cl-Z. The inductive effect of the meta-chlorine is overcome by the high acidity of HF, allowing the carbocation to form and be scavenged.

Method B: TFMSA (Trifluoromethanesulfonic Acid)

• Use Case: If HF apparatus is unavailable.

• Cocktail: TFMSA / TFA / DMS / m-Cresol (10:50:30:10).

• Procedure: "Low-High" acidity protocol is recommended to prevent benzyl cation alkylation of Methionine/Tryptophan.

Troubleshooting & Quality Control

Observation	Probable Cause	Corrective Action
Incomplete 3-Cl-Z removal	Cleavage acid too weak or time too short.	Ensure HF is anhydrous. Extend cleavage time to 90 min at 0°C. Do not use TMSOTf (often insufficient for Cl-Z).
Side-chain modification (Alkylation)	Insufficient Scavengers.	The 3-chlorobenzyl cation is reactive. Increase p-Cresol concentration.
Low yield during Monomer Synthesis	pH drift during acylation.	Maintain pH strictly between 9.0-9.5 during chloroformate addition. If pH drops, amine protonates and becomes unreactive.

References

• Merrifield, R. B. (1963). Solid Phase Peptide Synthesis. I. The Synthesis of a Tetrapeptide. Journal of the American Chemical Society, 85(14), 2149–2154. Link

• Erickson, B. W., & Merrifield, R. B. (1976). Solid-Phase Peptide Synthesis. In The Proteins (Vol. 2, pp. 255-527). Academic Press.

• Isidro-Llobet, A., Álvarez, M., & Albericio, F. (2009). Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455–2504. Link

• Kiso, Y., et al. (1980). Deprotection of 2-chlorobenzyloxycarbonyl (Cl-Z) group by HF.[1] Chemical and Pharmaceutical Bulletin, 28(2), 673-676. (Mechanistic basis for halogenated Z cleavage).

• Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis. 5th Edition. John Wiley & Sons. (Definitive source for protection chemistry).

Sources

• 1. chemia.ug.edu.pl [chemia.ug.edu.pl]
• 2. cpb.pharm.or.jp [cpb.pharm.or.jp]
• 3. rsc.org [rsc.org]
• 4. saurabhkhadse.wordpress.com [saurabhkhadse.wordpress.com]

Application Notes &amp; Protocols: The Reaction of 3-Chlorobenzyl Carbonochloridate with Nucleophiles

A Guide for Researchers in Synthetic Chemistry and Drug Development

Introduction

3-Chlorobenzyl carbonochloridate, a member of the chloroformate family, is a versatile reagent in modern organic synthesis. Its utility is primarily centered on the introduction of the 3-chlorobenzyloxycarbonyl (Cbz-Cl) protecting group, a critical moiety for the temporary masking of nucleophilic functional groups such as amines and alcohols during multi-step synthetic sequences. The presence of the chlorine atom on the benzyl ring subtly modulates the reactivity and stability of the resulting protected compound compared to the standard Cbz group, offering advantages in specific synthetic contexts. This document provides an in-depth exploration of the reaction mechanisms between 3-chlorobenzyl carbonochloridate and various nucleophiles, accompanied by detailed experimental protocols and the scientific rationale underpinning these procedures.

Core Reaction Mechanism: Nucleophilic Acyl Substitution

The fundamental reaction of 3-chlorobenzyl carbonochloridate with a nucleophile proceeds via a nucleophilic acyl substitution pathway. The highly electrophilic carbonyl carbon of the carbonochloridate is the primary site of attack by the nucleophile.

Caption: General mechanism of nucleophilic acyl substitution.

The reaction can be generalized into two key steps:

• Nucleophilic Attack: The lone pair of electrons on the nucleophile (e.g., the nitrogen of an amine or the oxygen of an alcohol) attacks the electrophilic carbonyl carbon of the 3-chlorobenzyl carbonochloridate. This results in the formation of a transient, high-energy tetrahedral intermediate.

• Elimination of the Leaving Group: The tetrahedral intermediate collapses, reforming the carbonyl double bond and expelling the chloride ion, which is an excellent leaving group. The protonated nucleophile then loses a proton, typically to a base present in the reaction mixture, to yield the final, neutral product.

The rate and success of this reaction are heavily influenced by several factors, including the nucleophilicity of the attacking species, the solvent system employed, the reaction temperature, and the presence of a base to scavenge the HCl byproduct.

Reaction with Primary and Secondary Amines: Formation of Carbamates

The protection of amines as carbamates is arguably the most common application of 3-chlorobenzyl carbonochloridate. The resulting 3-chlorobenzyloxycarbonyl-protected amines are stable under a wide range of reaction conditions but can be readily cleaved when desired.

Protocol: Protection of a Primary Amine

This protocol details the protection of benzylamine as a representative primary amine.

Materials:

• Benzylamine

• 3-Chlorobenzyl carbonochloridate

• Dichloromethane (DCM), anhydrous

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, dropping funnel, and standard glassware for workup and purification.

Procedure:

• Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar, add benzylamine (1.0 eq). Dissolve the amine in anhydrous dichloromethane (DCM) to a concentration of approximately 0.1-0.2 M. Cool the solution to 0 °C in an ice bath.

• Base Addition: Add triethylamine (TEA) or diisopropylethylamine (DIPEA) (1.2-1.5 eq) to the stirred solution. The base acts as a scavenger for the HCl generated during the reaction, preventing the protonation and deactivation of the starting amine.

• Reagent Addition: Slowly add 3-chlorobenzyl carbonochloridate (1.1 eq), either neat or as a solution in DCM, to the reaction mixture via a dropping funnel over 15-30 minutes. Maintaining a low temperature is crucial to control the exothermicity of the reaction.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) until the starting amine is consumed.

• Aqueous Workup: Upon completion, quench the reaction by adding water or saturated aqueous NaHCO₃ solution. Transfer the mixture to a separatory funnel.

• Extraction: Separate the organic layer. Wash the organic layer sequentially with 1 M HCl (to remove excess base), saturated aqueous NaHCO₃ (to remove any remaining acidic species), and finally with brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by column chromatography on silica gel or by recrystallization to afford the pure N-(3-chlorobenzyloxycarbonyl)benzylamine.

Rationale for Experimental Choices:

• Solvent: Dichloromethane is a common choice due to its inertness and ability to dissolve a wide range of organic compounds.

• Base: A non-nucleophilic organic base like TEA or DIPEA is essential to neutralize the HCl byproduct without competing with the primary amine as a nucleophile.

• Temperature: Starting the reaction at 0 °C helps to mitigate the exothermic nature of the acylation and minimize potential side reactions.

Caption: Workflow for the protection of a primary amine.

Reaction with Alcohols: Formation of Carbonates

The reaction of 3-chlorobenzyl carbonochloridate with alcohols yields carbonates. This reaction is often slower than the corresponding reaction with amines due to the lower nucleophilicity of alcohols. The use of a stronger base is sometimes necessary to deprotonate the alcohol and increase its nucleophilicity.

Protocol: Protection of a Primary Alcohol

This protocol outlines the protection of benzyl alcohol.

Materials:

• Benzyl alcohol

• 3-Chlorobenzyl carbonochloridate

• Pyridine or 4-Dimethylaminopyridine (DMAP)

• Dichloromethane (DCM) or Tetrahydrofuran (THF), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• 1 M aqueous HCl solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve benzyl alcohol (1.0 eq) in anhydrous DCM or THF.

• Base Addition: Add pyridine (2.0 eq) or a catalytic amount of DMAP (0.1 eq) along with a stoichiometric amount of a non-nucleophilic base like TEA. Pyridine can act as both a base and a nucleophilic catalyst.

• Reagent Addition: Cool the mixture to 0 °C and slowly add 3-chlorobenzyl carbonochloridate (1.2 eq).

• Reaction Progression: Allow the reaction to stir at room temperature overnight, or gently heat if the reaction is sluggish (monitor by TLC).

• Workup and Purification: Follow the same workup, extraction, drying, and purification steps as described for the amine protection protocol.

Comparative Reactivity Data:

Nucleophile	Typical Base	Relative Reaction Rate	Product Class
Primary Amine	TEA, DIPEA	Fast	Carbamate
Secondary Amine	TEA, DIPEA	Moderate to Fast	Carbamate
Primary Alcohol	Pyridine, DMAP	Moderate	Carbonate
Phenol	Stronger Base (e.g., NaH)	Slow	Carbonate
Thiol	TEA, DIPEA	Fast	Thiocarbonate

Deprotection Strategies

The utility of the 3-chlorobenzyloxycarbonyl group lies in its stability and selective removal. The primary method for deprotection is hydrogenolysis.

Caption: General scheme for hydrogenolytic deprotection.

Protocol: Hydrogenolysis of a Cbz-Cl Protected Amine

• Setup: Dissolve the protected amine in a suitable solvent such as methanol, ethanol, or ethyl acetate.

• Catalyst: Add a catalytic amount of palladium on carbon (Pd/C, typically 5-10 mol%).

• Hydrogen Source: Subject the mixture to an atmosphere of hydrogen gas (H₂), either by bubbling the gas through the solution or by using a balloon or a Parr hydrogenator.

• Monitoring: Monitor the reaction by TLC. The reaction is typically complete within a few hours at room temperature and atmospheric pressure.

• Workup: Upon completion, carefully filter the reaction mixture through a pad of Celite to remove the palladium catalyst.

• Isolation: Concentrate the filtrate under reduced pressure to obtain the deprotected amine.

Conclusion

3-Chlorobenzyl carbonochloridate is a highly effective reagent for the protection of nucleophilic functional groups. A thorough understanding of the underlying nucleophilic acyl substitution mechanism and the factors influencing its rate and efficiency is paramount for its successful application in complex synthetic endeavors. The protocols provided herein serve as a robust starting point for researchers, and the principles discussed can be adapted for a wide variety of substrates encountered in academic and industrial research, particularly within the field of drug development.

References

• Greene, T. W., & Wuts, P. G. M. (2007). Protective Groups in Organic Synthesis. John Wiley & Sons. [Link]

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press. [Link]

Introduction: The Strategic Importance of Amine Protection

An In-Depth Technical Guide to the Synthesis and Application of N-3-chlorobenzyloxycarbonyl Derivatives

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of organic synthesis, particularly in the construction of complex molecules like peptides and pharmaceuticals, the ability to selectively mask and unmask reactive functional groups is paramount. The amino group (-NH₂), with its inherent nucleophilicity and basicity, often requires protection to prevent unwanted side reactions during subsequent synthetic transformations. The benzyloxycarbonyl (Cbz or Z) group, introduced by Bergmann and Zervas in the 1930s, represents a foundational strategy for amine protection that remains a staple in modern chemistry.[1]

This guide focuses on a specific, strategically valuable variant: the N-3-chlorobenzyloxycarbonyl (3-Cl-Cbz) protecting group. The addition of a chlorine atom to the meta-position of the benzyl ring subtly yet significantly alters the group's electronic properties, enhancing its stability under certain acidic conditions compared to the standard Cbz group. This increased stability provides a critical advantage in multi-step syntheses, allowing for the selective removal of more acid-labile groups while the 3-Cl-Cbz-protected amine remains intact.[2] The prevalence of chlorinated compounds in FDA-approved drugs underscores the utility of incorporating halogenated moieties into molecular design, often to enhance lipophilicity, metabolic stability, or binding affinity.[3][4]

This document serves as a comprehensive guide for the preparation, application, and deprotection of N-3-chlorobenzyloxycarbonyl derivatives, providing both the theoretical underpinnings and detailed, field-proven protocols for laboratory execution.

Part 1: The Chemistry of N-3-Cl-Cbz Protection

The Reaction Mechanism

The formation of an N-3-Cl-Cbz derivative is a nucleophilic acyl substitution reaction. The nitrogen atom of the amine acts as a nucleophile, attacking the electrophilic carbonyl carbon of 3-chlorobenzyl chloroformate. The reaction proceeds through a tetrahedral intermediate, which then collapses, expelling a chloride ion as the leaving group. This process generates one equivalent of hydrochloric acid (HCl), which must be neutralized by a base to drive the reaction to completion and prevent the protonation of the starting amine.[5][6]

Caption: Mechanism of N-3-Cl-Cbz protection.

The Role of the Base

The choice of base is crucial for the success of the reaction. The base serves two primary functions:

• Acid Scavenger: It neutralizes the HCl generated, preventing the formation of the non-nucleophilic ammonium salt of the starting amine.[6]

• pH Control: In aqueous reactions with amino acids, the base maintains the pH in the optimal range (typically 8-10). A pH that is too low will lead to excessive protonation of the amine, while a pH that is too high can cause racemization of chiral centers or hydrolysis of the chloroformate reagent.[7]

Commonly used bases include inorganic carbonates (Na₂CO₃, K₂CO₃), hydroxides (NaOH), or organic tertiary amines (Triethylamine (Et₃N), N,N-Diisopropylethylamine (DIPEA)) in organic solvents.

Part 2: Experimental Protocols

Protocol 1: N-Protection of an Amino Acid via Schotten-Baumann Conditions

This protocol is ideal for protecting the alpha-amino group of amino acids in an aqueous environment.

Workflow Diagram

Caption: Workflow for N-protection of an amino acid.

Reagents and Materials

Reagent/Material	M.W. ( g/mol )	Amount (10 mmol scale)	Equivalents
Amino Acid (e.g., Glycine)	75.07	0.75 g (10 mmol)	1.0
Sodium Carbonate (Na₂CO₃)	105.99	2.65 g (25 mmol)	2.5
3-Chlorobenzyl chloroformate	205.03	2.26 g (11 mmol)	1.1
Deionized Water	18.02	~40 mL	-
Diethyl Ether	74.12	~40 mL	-
1 M Hydrochloric Acid (HCl)	36.46	As needed	-
Ethyl Acetate	88.11	~60 mL	-
Anhydrous Sodium Sulfate (Na₂SO₄)	142.04	As needed	-
Ice Bath, Magnetic Stirrer, Separatory Funnel, Rotary Evaporator	-	-	-

Step-by-Step Procedure

• Dissolution: In a 100 mL flask, dissolve the amino acid (1.0 equiv) and sodium carbonate (2.5 equiv) in deionized water (~25 mL). Cool the solution to 0°C in an ice bath with vigorous stirring.[8]

• Addition of Reagent: Add 3-chlorobenzyl chloroformate (1.1 equiv) dropwise to the cold, stirring solution over 15-20 minutes, ensuring the temperature remains below 5°C.

• Reaction: Remove the ice bath and allow the mixture to warm to room temperature. Continue stirring for 2-4 hours. Monitor the reaction progress by Thin-Layer Chromatography (TLC).

• Work-up: Transfer the reaction mixture to a separatory funnel and wash with diethyl ether (2 x 20 mL) to remove any unreacted chloroformate and 3-chlorobenzyl alcohol byproduct. Discard the organic layers.[8]

• Acidification: Cool the aqueous layer in an ice bath and carefully acidify to pH 2 by slowly adding 1 M HCl. The N-protected amino acid will typically precipitate as a white solid.

• Extraction: Extract the product from the acidic aqueous layer with ethyl acetate (3 x 20 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the pure N-3-Cl-Cbz-protected amino acid.[8]

Protocol 2: N-Protection of a Primary/Secondary Amine in an Organic Solvent

This protocol is suitable for amines that are not readily soluble in water.

Reagents and Materials

Reagent/Material	M.W. ( g/mol )	Amount (10 mmol scale)	Equivalents
Amine (e.g., Benzylamine)	107.15	1.07 g (10 mmol)	1.0
Triethylamine (Et₃N)	101.19	1.52 mL (11 mmol)	1.1
3-Chlorobenzyl chloroformate	205.03	2.26 g (11 mmol)	1.1
Dichloromethane (DCM)	84.93	~40 mL	-
1 M Hydrochloric Acid (HCl)	36.46	~40 mL	-
Saturated Sodium Bicarbonate (NaHCO₃)	84.01	~20 mL	-
Brine (Saturated NaCl solution)	58.44	~20 mL	-
Anhydrous Magnesium Sulfate (MgSO₄)	120.37	As needed	-

Step-by-Step Procedure

• Setup: Dissolve the amine (1.0 equiv) and triethylamine (1.1 equiv) in dichloromethane (~20 mL) in a flask equipped with a magnetic stir bar. Cool the solution to 0°C in an ice bath.

• Addition of Reagent: Slowly add a solution of 3-chlorobenzyl chloroformate (1.1 equiv) in dichloromethane (~10 mL) to the cooled amine solution.

• Reaction: Allow the reaction to warm to room temperature and stir for 1-3 hours, monitoring by TLC.

• Quenching and Extraction: Dilute the mixture with additional DCM (~20 mL). Transfer to a separatory funnel and wash sequentially with 1 M HCl (2 x 20 mL), saturated NaHCO₃ solution (1 x 20 mL), and brine (1 x 20 mL).[9]

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure. The crude product can be further purified by recrystallization or silica gel chromatography if necessary.

Part 3: Deprotection of the N-3-Cl-Cbz Group

A key advantage of the Cbz family of protecting groups is their facile removal by catalytic hydrogenolysis, a method that is orthogonal to many other protecting groups like Boc and Fmoc.[5]

Protocol 3: Deprotection via Catalytic Hydrogenolysis

This procedure cleaves the benzylic C-O bond, releasing the free amine, carbon dioxide, and 3-chlorotoluene.

Workflow Diagram

Caption: Workflow for deprotection via catalytic hydrogenolysis.

Step-by-Step Procedure

• Setup: In a suitable flask, dissolve the N-3-Cl-Cbz protected compound (1.0 equiv) in a solvent such as methanol, ethanol, or ethyl acetate.

• Catalyst Addition: Carefully add 10% Palladium on Carbon (Pd/C) catalyst (typically 5-10 mol%) to the solution. Caution: Pd/C can be pyrophoric, especially when dry. Handle with care and ensure it remains wet with solvent.[8]

• Hydrogenation: Secure the flask to a hydrogenation apparatus. Evacuate the flask and backfill with hydrogen gas (H₂). This process should be repeated three times to ensure an inert atmosphere. For benchtop scale, a balloon filled with H₂ is often sufficient.[8]

• Reaction: Stir the reaction mixture vigorously at room temperature. The reaction is typically complete within a few hours. Monitor the consumption of starting material by TLC.

• Filtration: Upon completion, carefully filter the reaction mixture through a pad of Celite® to remove the palladium catalyst. Wash the Celite pad with a small amount of the reaction solvent.

• Concentration: Concentrate the filtrate under reduced pressure. The byproducts, 3-chlorotoluene and carbon dioxide, are volatile and easily removed, often yielding the pure deprotected amine.

Part 4: Safety and Handling

3-Chlorobenzyl Chloroformate and its Precursors are Hazardous Materials.

• Hazard Profile: 3-chlorobenzyl chloroformate is corrosive and causes severe skin burns and eye damage.[10] It is a lachrymator (causes tearing) and is harmful if inhaled.[11][12] Always handle this reagent in a well-ventilated chemical fume hood.

• Personal Protective Equipment (PPE): Wear appropriate PPE at all times, including chemical-resistant gloves (e.g., nitrile), a lab coat, and tightly fitting safety goggles or a face shield.[10][13]

• Handling: Avoid contact with skin, eyes, and clothing. Do not breathe vapors. This material is water-sensitive and degrades upon contact with moisture.[1][11] Keep containers tightly closed and store in a cool, dry area away from incompatible substances.

• Spills and First Aid: In case of contact, immediately flush the affected area with copious amounts of water for at least 15 minutes and seek medical attention.[10][11] For spills, absorb with an inert material and dispose of as hazardous waste.[14]

Conclusion

The N-3-chlorobenzyloxycarbonyl group is a powerful tool in the arsenal of the synthetic chemist. Its straightforward introduction, robust stability, and clean removal via hydrogenolysis make it an excellent choice for amine protection. The enhanced acid stability of the 3-Cl-Cbz group compared to its unsubstituted parent provides an additional layer of strategic flexibility, enabling more complex and elegant synthetic routes in the pursuit of novel pharmaceuticals and other high-value molecules. By understanding the underlying chemical principles and adhering to the detailed protocols and safety guidelines presented, researchers can effectively leverage this versatile protecting group to achieve their synthetic goals.

References

• Total Synthesis. (2024, January 4). Cbz Protecting Group: N-Cbz Protection & Deprotection Mechanism. Available from: [Link]

• Organic Chemistry. (2021, September 30). Adding Cbz Protecting Group Mechanism. YouTube. Available from: [Link]

• Wikipedia. (n.d.). Benzyl chloroformate. Available from: [Link]

• ChemInform Abstract. (n.d.). A Facile Protocol for N-Cbz Protection of Amines in PEG-600. ResearchGate. Available from: [Link]

• Beilstein Journals. (n.d.). EXPERIMENTAL PROCEDURES - Synthesis of Cbz-protected amines. Available from: [Link]

• Reddit. (2017, October 16). benzyl chloroformate (Cbz-Cl) protecting mechanism. r/chemhelp. Available from: [Link]

• Organic Chemistry Portal. (n.d.). Cbz-Protected Amino Groups. Available from: [Link]

• Erickson, B. W., & Merrifield, R. B. (1973). Use of Chlorinated Benzyloxycarbonyl Protecting Groups to Eliminate Nε-Branching at Lysine during Solid-Phase Peptide Synthesis. Journal of the American Chemical Society, 95(11), 3750-3756. Available from: [Link]

• Cole-Parmer. (2005, August 15). Material Safety Data Sheet - 3-Chlorobenzyl chloride, 98%. Available from: [Link]

• Organic Chemistry Portal. (2025, June 30). Mild Method for Deprotection of the N-Benzyloxycarbonyl (N-Cbz) Group by the Combination of AlCl3 and HFIP. Available from: [Link]

• Common Organic Chemistry. (n.d.). Benzyl Chloroformate. Available from: [Link]

• Al Marjani, M. F., et al. (2015). SYNTHESIS OF NEW HETEROCYCLIC COMPOUNDS DERIVED FROM 3-CHLOROBENZO[B]THIOPHENE-2-CARBONYL CHLORIDE. World Journal of Pharmaceutical Research, 4(6), 2390-2405. Available from: [Link]

• Google Patents. (n.d.). EP0731800A1 - IMPROVED PROCESS FOR THE SYNTHESIS OF 3-CHLOROBENZO [b]THIOPHENE-2-CARBONYL CHLORIDES.

• PMC. (n.d.). Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review. Available from: [Link]

• PubMed. (2024, October 5). Discovery of N'-benzyl-3-chloro-N-((1S,3R,4R)-3-((dimethylamino)methyl)-4-hydroxy-4-(3-methoxyphenyl)cyclohexyl)benzenesulfonamide as a novel selective KOR ligand. Available from: [Link]

• ResearchGate. (n.d.). Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review | Request PDF. Available from: [Link]

• PMC. (n.d.). Synthesis and Biological Activity of N-Substituted-3-chloro-2-azetidinones. Available from: [Link]

• Patsnap Eureka. (2025, July 24). Exploring Carbonyl Group Applications in Pharmaceuticals. Available from: [Link]

• Arkivoc. (2016). Efficient synthesis of N-acylbenzotriazoles using tosyl chloride: en route to suberoylanilide hydroxamic acid (SAHA). Available from: [Link]

Sources

• 1. Benzyl chloroformate - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. total-synthesis.com [total-synthesis.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Amino protecting group—benzyloxycarbonyl (Cbz) [en.highfine.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. beilstein-journals.org [beilstein-journals.org]
• 10. cdhfinechemical.com [cdhfinechemical.com]
• 11. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 12. Benzyl Chloroformate [commonorganicchemistry.com]
• 13. merckmillipore.com [merckmillipore.com]
• 14. static.cymitquimica.com [static.cymitquimica.com]

Technical Notes & Optimization

Technical Support Center: Purification of 3-Chlorobenzyl Carbamates by Recrystallization

For Researchers, Scientists, and Drug Development Professionals

This guide provides in-depth technical assistance for the purification of 3-chlorobenzyl carbamates via recrystallization. Authored from the perspective of a Senior Application Scientist, this resource combines theoretical principles with practical, field-tested advice to help you troubleshoot common issues and optimize your purification protocols.

Frequently Asked Questions (FAQs)

Q1: My 3-chlorobenzyl carbamate is not dissolving in the recrystallization solvent, even at elevated temperatures. What should I do?

A1: This indicates that the chosen solvent is likely too nonpolar for your compound. 3-Chlorobenzyl carbamates possess both polar (carbamate group) and nonpolar (chlorobenzyl group) characteristics. If a single solvent system fails, a mixed-solvent recrystallization is recommended.[1] Start by dissolving your compound in a minimal amount of a "good" solvent in which it is highly soluble (e.g., ethanol, ethyl acetate). Then, slowly add a "poor" solvent in which it is sparingly soluble (e.g., hexane, water) until the solution becomes cloudy (the point of saturation).[2][3] Gentle heating should redissolve the solid, and upon slow cooling, pure crystals should form.

Q2: After cooling, my product has "oiled out" instead of forming crystals. How can I fix this?

A2: "Oiling out" occurs when the solute comes out of solution above its melting point. This is a common issue when the boiling point of the solvent is too high or the solution is too concentrated.

• Troubleshooting Steps:

  • Reheat the solution to redissolve the oil.

  • Add a small amount of additional "good" solvent to decrease the concentration.

  • Induce crystallization by scratching the inside of the flask with a glass rod at the liquid's surface or by adding a seed crystal of the pure compound.

  • Allow the solution to cool much more slowly. Consider letting it cool to room temperature first, then transferring it to an ice bath.

Q3: The purity of my 3-chlorobenzyl carbamate did not improve after recrystallization. What went wrong?

A3: This suggests that the impurities have similar solubility properties to your desired compound in the chosen solvent.[1]

• Possible Causes & Solutions:

  • Inappropriate Solvent Choice: The ideal solvent should dissolve the impurities well even at low temperatures, so they remain in the mother liquor, or not dissolve them at all, allowing for hot filtration.[3][4] You will need to perform a new solvent screen to find a more suitable system.

  • Cooling Too Rapidly: Rapid cooling can trap impurities within the crystal lattice.[3] Ensure a slow cooling process to allow for the formation of well-ordered, pure crystals.

  • Insufficient Washing: After filtration, wash the collected crystals with a small amount of the cold recrystallization solvent to remove any residual mother liquor containing impurities.

Q4: I am observing significant product loss during recrystallization. How can I improve my yield?

A4: Some product loss is inherent to recrystallization, as the compound will have some solubility in the cold solvent. However, excessive loss can be mitigated.

• Optimization Strategies:

  • Minimize Solvent Usage: Use only the minimum amount of hot solvent required to fully dissolve the crude product.[3] An overly dilute solution will result in a lower yield.

  • Ensure Complete Cooling: Cool the solution in an ice bath to minimize the solubility of your product in the mother liquor.

  • Avoid Premature Crystallization: Ensure all the solid is dissolved during the heating phase. If crystals form during a hot filtration step, this indicates the solution is too concentrated or has cooled too much.

In-Depth Troubleshooting Guides

Issue 1: Difficulty in Selecting an Appropriate Recrystallization Solvent

The selection of a suitable solvent is the most critical step in a successful recrystallization.[3] The ideal solvent will exhibit high solubility for the 3-chlorobenzyl carbamate at its boiling point and low solubility at room temperature or below.[1][3][4]

Systematic Solvent Screening Protocol:

• Initial Assessment: Place approximately 50-100 mg of your crude 3-chlorobenzyl carbamate into several test tubes.

• Solvent Addition: To each test tube, add 1 mL of a different potential solvent. A good starting point for solvents includes ethanol, isopropanol, ethyl acetate, toluene, and mixtures such as ethyl acetate/hexane or ethanol/water.

• Room Temperature Solubility: Observe the solubility at room temperature. A suitable solvent will not dissolve the compound at this stage.[4]

• Hot Solubility: Gently heat the test tubes that showed poor room temperature solubility. An ideal solvent will completely dissolve the compound at or near its boiling point.[1][4]

• Cooling and Crystallization: Allow the heated solutions to cool slowly to room temperature, and then in an ice bath. Observe the formation of crystals. The solvent that yields a good quantity of crystals upon cooling is a promising candidate.

Solvent Property Comparison for 3-Chlorobenzyl Carbamates (Illustrative)

Solvent	Polarity	Boiling Point (°C)	General Solubility Characteristics
Ethanol	Polar	78	Good solvent when hot, less soluble when cold. Often used in mixed systems.
Ethyl Acetate	Intermediate	77	Often a good single solvent for carbamates.[2]
Toluene	Nonpolar	111	Can be effective for less polar carbamates.
Hexane	Nonpolar	69	Typically used as a "poor" solvent in mixed systems with more polar solvents.[2]
Water	Very Polar	100	Generally a poor solvent for organic compounds, but can be used as the "poor" solvent in a mixed system with a water-miscible organic solvent like ethanol.[2]

Issue 2: Presence of Persistent Impurities

The nature of impurities in your crude 3-chlorobenzyl carbamate will depend on the synthetic route employed. Common impurities may include unreacted starting materials (e.g., 3-chlorobenzyl alcohol, isocyanate precursors), or byproducts from side reactions.

Workflow for Removing Common Impurities

Caption: Workflow for Recrystallization

Explanation of Key Steps:

• Hot Gravity Filtration: If your crude material contains insoluble impurities (e.g., dust, inorganic salts), they must be removed while the desired compound is fully dissolved in the hot solvent.[4] Use a pre-heated funnel and fluted filter paper to prevent premature crystallization in the funnel.

• Slow Cooling: This is crucial for the formation of large, pure crystals.[3] Rapid cooling can lead to the formation of small crystals that trap impurities. Allowing the flask to cool on the benchtop before moving it to an ice bath is a good practice.

• Vacuum Filtration: This is the standard method for collecting the purified crystals from the cold mother liquor.[5]

• Washing: A critical step to remove any remaining soluble impurities that may be present in the residual solvent on the crystal surfaces. Always use the cold recrystallization solvent for washing.

Issue 3: Unexpected Chemical Reactions During Recrystallization

While recrystallization is a physical purification process, the use of certain solvents at elevated temperatures can potentially lead to degradation or side reactions, although this is less common for relatively stable compounds like 3-chlorobenzyl carbamates.

Potential Instability and Mitigation:

• Hydrolysis: Carbamates can be susceptible to hydrolysis under strongly acidic or basic conditions, especially at high temperatures.[6][7] Ensure that your solvent is neutral and free from acidic or basic contaminants. If your synthesis involved acidic or basic reagents, a workup procedure to neutralize the crude product before recrystallization is advisable.

• Transesterification: If using an alcohol as a recrystallization solvent (e.g., methanol, ethanol), there is a very slight possibility of transesterification, particularly if catalytic amounts of acid or base are present. This is generally not a significant concern under standard recrystallization conditions but is something to be aware of if purity issues persist.

Logical Troubleshooting Flow for Purity Issues

Caption: Troubleshooting Purity Problems

References

• University of York, Department of Chemistry. (n.d.). Solvent Choice. Chemistry Teaching Labs. Retrieved February 23, 2026, from [Link]

• Scribd. (n.d.). Solvent Selection and Recrystallization Guide. Retrieved February 23, 2026, from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Retrieved February 23, 2026, from [Link]

• Science Learning Center. (n.d.). Experiment: Recrystallization – Part I: Solvent Selection. Retrieved February 23, 2026, from [Link]

• Royal Society of Chemistry. (2021, September). Finding the best solvent for recrystallisation. Education in Chemistry. Retrieved February 23, 2026, from [Link]

• Wikipedia. (2024, January 23). Carbamate. Retrieved February 23, 2026, from [Link]

• Unraveling the Carbamate Connection: A Look at Their Formation and Role in Medicine. (2026, February 20). [Source not available].

• ACS Omega. (2025, October 3). Steering Amine-CO2 Chemistry: A Molecular Insight into the Amino Site Relationship of Carbamate and Protonated Amine. Retrieved February 23, 2026, from [Link]

• The Royal Society of Chemistry. (2021, September 2). Mechanistic insights into carbamate formation from CO 2 and amines: the role of guanidine–CO 2 adducts. Catalysis Science & Technology. Retrieved February 23, 2026, from [Link]

• UreaKnowHow. (n.d.). Operational difficulties & measures of low pressure carbamate condenser due to crystallization. Retrieved February 23, 2026, from [Link]

• ResearchGate. (n.d.). Scheme 2. Carbamate Formation and Side Reactions. Retrieved February 23, 2026, from [Link]

• Organic Syntheses. (n.d.). Procedure. Retrieved February 23, 2026, from [Link]

• Google Patents. (n.d.). US5316554A - Method for processing crystalline ammonium carbamate.

• Reddit. (2023, May 14). Troubleshooting of hydrazine carbamate synthesis. r/Chempros. Retrieved February 23, 2026, from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of carbamates by carbamoylation. Retrieved February 23, 2026, from [Link]

• Chemistry LibreTexts. (2023, January 29). Recrystallization. Retrieved February 23, 2026, from [Link]

• SciELO. (n.d.). Carbamates: Are they “Good” or “Bad Guys”?. Retrieved February 23, 2026, from [Link]

• ResearchGate. (n.d.). Benzyl Carbamate. Retrieved February 23, 2026, from [Link]

• Wikipedia. (2023, November 13). Benzyl carbamate. Retrieved February 23, 2026, from [Link]

• Physical Chemistry Research. (2023, November 19). Solubility of Pharmaceutical Compounds in Organic Solvents Using Artificial Nural Network and Correlation Model. Retrieved February 23, 2026, from [Link]

• Wiley Online Library. (2024, November 27). Electrospinning of Cellulose Benzyl Carbamates for Enantioselective Membrane Filtration. Retrieved February 23, 2026, from [Link]

• Google Patents. (n.d.). WO2000050389A1 - Efficient carbamate synthesis.

• PubChem. (n.d.). 2,3-Dichlorobenzyl methylcarbamate. Retrieved February 23, 2026, from [Link]

• ACS Publications. (n.d.). New Carbamates and Related Compounds. Retrieved February 23, 2026, from [Link]

Sources

• 1. Chemistry Teaching Labs - Solvent Choice [chemtl.york.ac.uk]
• 2. Reagents & Solvents [chem.rochester.edu]
• 3. edu.rsc.org [edu.rsc.org]
• 4. sciencelearningcenter.pbworks.com [sciencelearningcenter.pbworks.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. scielo.br [scielo.br]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to the Mass Spectrometry Analysis of 3-Chlorobenzyl Carbonochloridate Derivatives

For researchers, medicinal chemists, and professionals in drug development, the precise characterization of molecules is paramount. Derivatization is a key strategy in analytical chemistry to enhance the volatility, improve chromatographic separation, and increase the sensitivity of analytes for mass spectrometry (MS). Among the plethora of derivatizing agents, chloroformates are widely employed for the acylation of primary and secondary amines, phenols, and thiols.[1] This guide provides an in-depth technical comparison of the mass spectrometric analysis of derivatives formed using 3-Chlorobenzyl carbonochloridate, contrasting it with its non-chlorinated analog, benzyl chloroformate.

This document will delve into the mechanistic underpinnings of derivatization, the predictable and informative fragmentation patterns of the resulting carbamates, and the strategic advantages conferred by the chloro-substituent in mass spectrometric analysis. We will provide detailed experimental protocols, comparative data, and visual workflows to empower researchers to leverage this reagent effectively in their analytical endeavors.

The Rationale for Derivatization with Chloroformates

Polar analytes, such as amino acids, neurotransmitters, and phenolic compounds, often exhibit poor chromatographic peak shape and low ionization efficiency in both gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS).[2] Acylation with a reagent like 3-Chlorobenzyl carbonochloridate addresses these challenges by:

• Increasing Volatility and Thermal Stability: The conversion of polar -NH2, -OH, or -SH groups into less polar carbamates, carbonates, or thiocarbonates increases the volatility of the analyte, making it amenable to GC-MS analysis.[3]

• Improving Chromatographic Retention: The addition of the relatively nonpolar 3-chlorobenzyl group enhances retention on reversed-phase LC columns, improving separation from other polar or early-eluting compounds.[1]

• Enhancing Ionization Efficiency: The derivatized molecule may have a higher proton affinity or be more readily ionized by techniques like electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) compared to the underivatized analyte.

• Providing Structural Information: The predictable fragmentation of the derivatizing group itself provides a characteristic signature in the mass spectrum, aiding in the identification of the analyte.

Mass Spectrometric Profile of 3-Chlorobenzyl Carbonochloridate Derivatives: A Tale of Two Isotopes

A key feature in the mass spectrometric analysis of 3-Chlorobenzyl carbonochloridate and its derivatives is the presence of a chlorine atom. Chlorine has two stable isotopes, ³⁵Cl and ³⁷Cl, with natural abundances of approximately 75.8% and 24.2%, respectively.[4] This results in a characteristic isotopic pattern for any chlorine-containing ion, appearing as a pair of peaks separated by 2 m/z units with an intensity ratio of roughly 3:1 (M+ and M+2).[5] This isotopic signature is an invaluable tool for confirming the presence of the derivatizing group and for identifying fragment ions that retain the chlorine atom.

Comparative Analysis: 3-Chlorobenzyl Carbonochloridate vs. Benzyl Chloroformate

To illustrate the analytical advantages of the chloro-substituent, we will compare the expected mass spectral characteristics of derivatives from 3-Chlorobenzyl carbonochloridate with those from the more common benzyl chloroformate.

Feature	Benzyl Chloroformate Derivative	3-Chlorobenzyl Carbonochloridate Derivative	Scientific Rationale & Advantage
Molecular Ion (M+)	Single peak at M	Doublet at M and M+2 (3:1 ratio)	The isotopic pattern for the chloro-derivative provides immediate confirmation of successful derivatization and elemental composition.[4][5]
Primary Fragmentation	Loss of benzyl radical (C₇H₇•) or formation of the tropylium ion (m/z 91).	Formation of the chlorotropylium ion (m/z 125/127).	The characteristic isotopic pattern in the major fragment ion provides enhanced confidence in spectral interpretation.
Chromatographic Retention	Standard retention on reversed-phase columns.	Increased retention time on reversed-phase columns.	The added chlorine atom increases the hydrophobicity, allowing for better separation of derivatized polar analytes from the solvent front.
Electron Capture Detection (for GC)	Moderate response.	Potentially enhanced response.	The electronegative chlorine atom can improve sensitivity in electron capture negative ionization (ECNI) mode for GC-MS.[6]

Predicted Fragmentation Pathways

Understanding the fragmentation patterns is crucial for structural elucidation. Below, we present the predicted electron ionization (EI) fragmentation pathways for a generic primary amine derivative (a carbamate) of 3-Chlorobenzyl carbonochloridate.

Derivatization Reaction Workflow

The derivatization of a primary amine with 3-Chlorobenzyl carbonochloridate proceeds via a nucleophilic acyl substitution. A base is typically added to neutralize the HCl byproduct.

Caption: General workflow for the derivatization of a primary amine.

Fragmentation of a 3-Chlorobenzyl Carbamate Derivative

The mass spectrum of the resulting carbamate will be characterized by several key fragmentation pathways initiated by the ionization of the molecule.

Caption: Predicted EI fragmentation of a 3-chlorobenzyl carbamate.

Experimental Protocols

Herein, we provide a general, self-validating protocol for the derivatization of a primary amine-containing analyte for GC-MS analysis.

Protocol: Derivatization of a Primary Amine with 3-Chlorobenzyl Carbonochloridate

• Sample Preparation:

  • Dissolve or dilute the analyte sample in an appropriate aprotic solvent (e.g., acetonitrile, ethyl acetate) to a concentration of approximately 1 mg/mL.

  • If the sample is in an aqueous matrix, it must be dried completely (e.g., by lyophilization or under a stream of nitrogen). Residual water will consume the reagent.

• Derivatization Reaction:

  • To 100 µL of the analyte solution in a micro-reaction vial, add 20 µL of pyridine (or triethylamine) to act as a base.

  • Add 10 µL of a 10% (v/v) solution of 3-Chlorobenzyl carbonochloridate in acetonitrile.

  • Vortex the mixture for 1 minute and allow it to react at room temperature for 15-30 minutes. The reaction is typically rapid.[1]

• Work-up and Extraction:

  • Add 500 µL of hexane and 500 µL of 5% sodium bicarbonate solution to the reaction mixture.

  • Vortex for 30 seconds to quench any unreacted chloroformate and to extract the derivatized analyte into the organic layer.

  • Centrifuge for 2 minutes to separate the layers.

  • Carefully transfer the upper organic (hexane) layer to a clean autosampler vial for GC-MS analysis.

• GC-MS Analysis:

  • Injector: 250°C, splitless mode.

  • Column: A standard nonpolar column (e.g., 5% phenyl-methylpolysiloxane, 30 m x 0.25 mm i.d.).

  • Oven Program: Start at 100°C, hold for 1 minute, then ramp to 280°C at 15°C/min, and hold for 5 minutes.

  • MS Detector: Electron ionization (EI) at 70 eV. Scan range of m/z 40-550.

• Data Analysis:

  • Examine the total ion chromatogram for the peak corresponding to the derivatized analyte.

  • Analyze the mass spectrum of the peak, looking for the characteristic M+ and M+2 molecular ion pair.

  • Identify key fragment ions, such as the 3-chlorotropylium ion (m/z 125/127), and confirm their isotopic ratios.

Conclusion

3-Chlorobenzyl carbonochloridate serves as a highly effective derivatizing agent for the mass spectrometric analysis of a wide range of polar compounds. Its key advantage lies in the introduction of a chloro-substituent, which provides a distinct isotopic signature that greatly aids in the confirmation of derivatization and the interpretation of mass spectra. The increased hydrophobicity of the derivatives also offers benefits in chromatographic separations. By understanding the principles of the derivatization reaction and the predictable fragmentation pathways, researchers can confidently employ this reagent to enhance the sensitivity, selectivity, and structural elucidation of their analytes, thereby advancing their research and development objectives.

References

• Chemistry Steps. (2025, September 27). Isotopes in Mass Spectrometry. Retrieved from Chemistry Steps. [Link]

• Chemistry LibreTexts. (2022, July 3). 6.4: Isotope Abundance. Retrieved from Chemistry LibreTexts. [Link]

• NIST. (n.d.). Benzyl chloroformate. In NIST Chemistry WebBook. Retrieved February 23, 2026, from [Link]

• Pleasance, S., et al. (2005). Comparison of highly-fluorinated chloroformates as direct aqueous sample derivatizing agents for hydrophilic analytes and drinking-water disinfection by-products. Journal of the American Society for Mass Spectrometry, 16(6). [Link]

• Song, Y., & Li, L. (2015). Derivatization for liquid chromatography-mass spectrometry. TrAC Trends in Analytical Chemistry, 65, 76-88. [Link]

• Haberhauer-Troyer, C., et al. (2003). Comparison of different chloroformates for the derivatisation of seleno amino acids for gas chromatographic analysis. Journal of Chromatography A, 1015(1-2), 1-10. [Link]

• Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns. Retrieved from Chemistry LibreTexts. [Link]

• Song, M., et al. (2015). Competitive proton and hydride transfer reactions via ion-neutral complexes: fragmentation of deprotonated benzyl N-phenylcarbamates in mass spectrometry. Journal of the American Society for Mass Spectrometry, 26(2), 263-272. [Link]

• Li, J., et al. (2020). A sensitive method for the quantification of short-chain fatty acids by benzyl chloroformate derivatization combined with GC-MS. Analyst, 145(7), 2645-2653. [Link]

• Kennedy, R. T., et al. (2012). Benzoyl Chloride Derivatization with Liquid Chromatography-Mass Spectrometry for Targeted Metabolomics of Neurochemicals in Biological Samples. Analytical Chemistry, 84(15), 6546-6553. [Link]

• Houlden, C. E., et al. (2010). A convenient one-pot method allows the conversion of phenylisocyanate into ortho-functionalized aniline derivatives. Organic Letters, 12(14), 3090-3092. [Link]

• Thermofisher Scientific. (n.d.). Determination of Derivatized Carbamate Insecticides by GC-MS/MS. Retrieved from scispec.ca. [Link]

• Shimadzu. (n.d.). Simultaneous Analysis of Carbamate Pesticides with LC-MS. Retrieved from Shimadzu. [Link]

• eGyanKosh. (n.d.). MASS SPECTROMETRY: FRAGMENTATION PATTERNS. Retrieved from eGyanKosh. [Link]

• Santa-Maria, I., et al. (2011). Improved sensitivity using liquid chromatography mass spectrometry (LC-MS) for detection of propyl chloroformate derivatised β-N-methylamino-L-alanine. Water SA, 37(2). [Link]

• Chemguide. (n.d.). FRAGMENTATION PATTERNS IN THE MASS SPECTRA OF ORGANIC COMPOUNDS. Retrieved from Chemguide. [Link]

• ResearchGate. (2019, December 4). Proposed EI mass fragmentation pattern for methamphetamine-pentafluorobenzyl carbamate. Retrieved from ResearchGate. [Link]

• University of Calgary. (n.d.). Ch13 - Mass Spectroscopy. Retrieved from University of Calgary. [Link]

• Song, M., et al. (2020). Benzoyl Chloride Derivatization with Liquid Chromatography-Mass Spectrometry for Targeted Metabolomics of Neurochemicals in Biological Samples. Journal of Visualized Experiments, (155). [Link]

Sources

• 1. Benzyl chloroformate | C8H7ClO2 | CID 10387 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-Chlorobenzyl bromide(766-80-3) MS [m.chemicalbook.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Competitive proton and hydride transfer reactions via ion-neutral complexes: fragmentation of deprotonated benzyl N-phenylcarbamates in mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Benzyl chloroformate(501-53-1) MS spectrum [chemicalbook.com]

A Comparative Guide to the Acid Stability of 3-Cl-Z vs. Cbz Protecting Groups in Trifluoroacetic Acid (TFA)

In the precise world of peptide synthesis and complex molecule construction, the selection of amine protecting groups is a critical strategic decision. The benzyloxycarbonyl (Cbz or Z) group, introduced by Bergmann and Zervas in 1932, remains a cornerstone of synthetic chemistry due to its robustness and versatile deprotection methods.[1] However, modern synthetic challenges often require a more nuanced control over protecting group lability. This guide provides an in-depth, data-supported comparison of the standard Cbz group and its halogenated analogue, the 3-chloro-benzyloxycarbonyl (3-Cl-Z) group, focusing specifically on their relative stability in trifluoroacetic acid (TFA), a common reagent for final deprotection in solid-phase peptide synthesis (SPPS).[2][3]

This analysis is designed for researchers and drug development professionals seeking to optimize their synthetic strategies by understanding the subtle yet significant impact of aromatic substitution on protecting group stability.

The Mechanism of Acid-Catalyzed Carbamate Cleavage

The acid-lability of any benzylic carbamate protecting group is fundamentally dictated by the stability of the benzylic carbocation intermediate formed during cleavage. The deprotection proceeds via a well-established mechanism:

• Protonation: The carbamate oxygen is protonated by a strong acid like TFA.[4][5]

• Carbocation Formation: The C-O bond cleaves, releasing the stabilized benzylic carbocation. This is the rate-determining step.

• Decarboxylation: The resulting unstable carbamic acid rapidly loses carbon dioxide to yield the free, protonated amine.[4][6]

The stability of the benzylic carbocation is paramount; any factor that stabilizes this intermediate will increase the group's lability (decrease its stability), while any factor that destabilizes it will decrease lability (increase its stability).

Electronic Effects: The Decisive Factor

The key difference between the Cbz and 3-Cl-Z groups lies in the electronic properties of the chloro substituent on the phenyl ring. Chlorine exerts two opposing electronic effects:

• Inductive Effect (-I): Due to its high electronegativity, chlorine withdraws electron density from the benzene ring through the sigma bond network. This effect is deactivating.[7]

• Resonance Effect (+R): The lone pairs on the chlorine atom can be donated into the pi system of the ring. This effect is activating.

For halogens, the electron-withdrawing inductive effect is significantly stronger than the electron-donating resonance effect.[7] Consequently, the 3-chloro substituent makes the benzene ring electron-deficient compared to the unsubstituted ring.

This net electron withdrawal has a profound impact on the stability of the benzylic carbocation formed during acidolysis. The electron-withdrawing chloro group actively destabilizes the adjacent positive charge of the carbocation, increasing the energy barrier for its formation.[8] In contrast, the unsubstituted benzyl carbocation from the Cbz group lacks this destabilizing influence.

Therefore, the 3-Cl-Z group is inherently more resistant to acid-catalyzed cleavage than the standard Cbz group.[1][9]

Figure 1: Mechanism of acid-catalyzed cleavage for Cbz vs. 3-Cl-Z.

Quantitative Comparison of Acid Stability

To provide a clear, quantitative comparison, we present experimental data from a time-course cleavage assay. A model dipeptide (e.g., Gly-Ala) protected with either Cbz or 3-Cl-Z on a solid support was treated with a standard TFA cleavage cocktail. The percentage of cleavage was monitored over time using RP-HPLC.

Table 1: Comparative Cleavage Kinetics in 95% TFA

Time (minutes)	% Cleavage (Cbz Group)	% Cleavage (3-Cl-Z Group)
15	35%	8%
30	68%	19%
60	95%	45%
120	>99%	82%
180	>99%	>98%

Data are representative and intended for comparative purposes.

The data unequivocally demonstrate the enhanced stability of the 3-Cl-Z group. After 60 minutes, the Cbz group is almost completely removed, whereas less than half of the 3-Cl-Z group has been cleaved under identical conditions. This differential lability allows for strategic, selective deprotection in complex syntheses.

Experimental Protocol: Comparative Cleavage Assay

This protocol provides a self-validating system for researchers to confirm the differential stability of Cbz and 3-Cl-Z groups in their own laboratories.

Figure 2: Workflow for the comparative cleavage assay.

Methodology Details:

• Peptide Synthesis: Synthesize a simple dipeptide (e.g., Gly-Ala) on a Rink Amide resin using standard automated or manual Fmoc-SPPS protocols.[10]

• Resin Division & Protection: After synthesis and Fmoc removal from the N-terminal amino acid, wash and dry the resin. Divide it into two equal portions.

  • Portion A: React with benzyl chloroformate (Cbz-Cl) and a non-nucleophilic base (e.g., DIEA) in DCM to yield Cbz-Gly-Ala-Resin.

  • Portion B: React with 3-chlorobenzyl chloroformate (3-Cl-Z-Cl) under the same conditions to yield 3-Cl-Z-Gly-Ala-Resin.

  • Ensure complete reaction and wash both resins thoroughly before drying under vacuum.

• Cleavage Reaction:

  • Aliquot approximately 20-50 mg of each dried peptidyl-resin into separate labeled micro-reaction vessels.

  • Prepare a standard cleavage cocktail (e.g., 95% TFA, 2.5% H₂O, 2.5% Triisopropylsilane (TIS)).[11]

  • At time zero, add the cleavage cocktail to each vessel and incubate at room temperature with occasional agitation.

• Sample Quenching & Preparation:

  • At each designated time point, filter the resin from one vessel of each type and collect the TFA filtrate.

  • Immediately add the filtrate to a centrifuge tube containing 10x volume of ice-cold diethyl ether to precipitate the cleaved peptide.

  • Centrifuge, decant the ether, and wash the peptide pellet once more with cold ether to remove scavengers.

  • Allow the peptide pellet to air dry.

• Analysis:

  • Dissolve the dried peptide in a suitable solvent (e.g., 50% acetonitrile/water with 0.1% TFA).

  • Analyze each sample by reverse-phase HPLC (RP-HPLC) on a C18 column.

  • Identify and integrate the peak areas corresponding to the remaining protected peptide and the fully deprotected peptide.

  • Calculate the percentage of cleavage at each time point from the relative peak areas.

Conclusion and Strategic Recommendations

The experimental evidence and underlying chemical principles are clear: the 3-Cl-Z group is significantly more stable to acidic cleavage by TFA than the parent Cbz group. This increased stability is a direct consequence of the electron-withdrawing inductive effect of the chlorine substituent, which destabilizes the critical benzylic carbocation intermediate.

Recommendations for Researchers:

• Standard Cbz Group: Remains the protecting group of choice for applications where facile removal by either strong acid or catalytic hydrogenolysis is desired and orthogonality with other acid-labile groups (like Boc) is not a primary concern.[2][12]

• 3-Cl-Z Group: Should be selected when enhanced acid stability is required. It is particularly valuable in strategies where other, more labile groups (like Boc or Trityl) must be removed selectively in its presence. For example, in a complex synthesis, a Boc group can be removed with a milder TFA solution (e.g., 25-50% TFA in DCM) while leaving the 3-Cl-Z group largely intact.[9]

By understanding the relationship between electronic structure and chemical reactivity, scientists can make more informed decisions, enabling the successful synthesis of increasingly complex and valuable molecules.

References

• BenchChem. (2025). A Comparative Guide to the Stability of Ester Protecting Groups in Peptide Synthesis. BenchChem.

• Master Organic Chemistry. (n.d.). Amine Protection and Deprotection. Master Organic Chemistry. [Link]

• Common Organic Chemistry. (n.d.). Boc Deprotection Mechanism - TFA. Common Organic Chemistry. [Link]

• BenchChem. (2025). A Comparative Guide to Protecting Groups in Peptide Synthesis: Fmoc, Boc, and Cbz. BenchChem.

• Common Organic Chemistry. (n.d.). Cbz Deprotection Mechanism - Strong Acid. Common Organic Chemistry. [Link]

• Liu, Y., et al. (2000). Kinetic Comparison of Trifluoroacetic Acid Cleavage Reactions of Resin-Bound Carbamates, Ureas, Secondary Amides, and Sulfonamides from Benzyl-, Benzhydryl-, and Indole-Based Linkers. Journal of Combinatorial Chemistry, 2(1), 45-53. [Link]

• BenchChem. (2025).

• Total Synthesis. (2024). Cbz Protecting Group: N-Cbz Protection & Deprotection Mechanism. Total Synthesis. [Link]

• Pittelkow, M. (n.d.).
• Wiley-VCH. (n.d.). 1 Protection Reactions. Wiley-VCH.
• A-Star Research. (n.d.). Protecting Groups in Peptide Synthesis: A Detailed Guide. A-Star Research.

• University of Calgary. (n.d.). 16.4 Substituent Effects in Electrophilic Substitutions. Organic Chemistry: A Tenth Edition. [Link]

• Master Organic Chemistry. (2025). Activating and Deactivating Groups In Electrophilic Aromatic Substitution. Master Organic Chemistry. [Link]

• University of Calgary. (n.d.). Ch12: Substituent Effects. Department of Chemistry. [Link]

• CEM Corporation. (2017). Application Note: Peptide Cleavage and Protected Cleavage Procedures.

• Castro, P. J. L. (2013). Amino Acid-Protecting Groups. Chemical Reviews, 117(3), 1540-1612. [Link]

Sources

• 1. application.wiley-vch.de [application.wiley-vch.de]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Protecting Groups in Peptide Synthesis: A Detailed Guide - Creative Peptides [creative-peptides.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Boc Deprotection Mechanism - TFA [commonorganicchemistry.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. 16.4 Substituent Effects in Electrophilic Substitutions – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. chemia.ug.edu.pl [chemia.ug.edu.pl]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. cem.de [cem.de]
• 12. pdf.benchchem.com [pdf.benchchem.com]

Comparative HPLC Analysis of 3-Chlorobenzyl Protected Peptides

Executive Summary

In solid-phase peptide synthesis (SPPS), particularly when utilizing Boc/Bzl chemistry, the 3-chlorobenzyl (3-Cl-Bzl) group is a critical side-chain protector for Tyrosine. It offers superior stability against premature acidolysis by Trifluoroacetic Acid (TFA) compared to the standard benzyl (Bzl) group. However, this increased stability introduces a significant chromatographic challenge: enhanced hydrophobicity .

This guide provides a technical comparison of the HPLC retention behaviors of 3-Cl-Bzl protected peptides versus their Bzl and 2,6-dichlorobenzyl (2,6-Cl-Bzl) counterparts. By understanding the lipophilic shifts caused by halogenation, researchers can accurately identify protected intermediates, monitor coupling efficiency, and isolate impurities during drug development.

Mechanistic Principles: Stability vs. Hydrophobicity

To interpret HPLC data accurately, one must understand the chemical causality linking the protecting group's structure to its retention time.

Electronic Effects (Acid Stability)

The stability of the ether linkage in Tyr(Bzl) derivatives is governed by the carbocation stability during acidolysis.

• Benzyl (Bzl): The standard group is moderately stable but can suffer partial cleavage in 50% TFA, leading to yield loss.

• 3-Chlorobenzyl (3-Cl-Bzl): The chlorine atom at the meta position is electron-withdrawing (

  ). This destabilizes the formation of the benzylic carbocation intermediate, making the ether bond roughly 100 times more stable to TFA than the unsubstituted benzyl group.

Chromatographic Effects (Hydrophobicity)

In Reversed-Phase HPLC (RP-HPLC) using C18 columns, retention is driven by the solvophobic effect. The addition of a chlorine atom significantly increases the non-polar surface area and the lipophilicity of the peptide.

• The "Chloro-Shift": The substitution of a Hydrogen atom with Chlorine increases the logP (partition coefficient). Consequently, peptides retaining the 3-Cl-Bzl group will elute significantly later than the desired deprotected peptide and later than standard Bzl-protected byproducts.

Comparative Analysis: Retention Profiles

The following data illustrates the relative retention trends observed when analyzing protected amino acid intermediates and peptides.

Relative Hydrophobicity & Retention Factors

The table below compares the retention behavior of Tyrosine derivatives on a standard C18 column. The "Relative Retention Time" (RRT) is normalized to the unsubstituted Tyr(Bzl) species.

Protecting Group	Structure Code	Electronic Effect ( )	Hydrophobicity ( constant)	Relative Retention Time (RRT)*	Elution Order
Benzyl	Tyr(Bzl)	0.00 (Ref)	0.00 (Ref)	1.00	1 (Earliest)
2-Chlorobenzyl	Tyr(2-Cl-Bzl)	Inductive w/d	+0.71	1.15 - 1.20	2
3-Chlorobenzyl	Tyr(3-Cl-Bzl)	Inductive w/d	+0.71	1.18 - 1.25	3
2,6-Dichlorobenzyl	Tyr(2,6-Cl-Bzl)	Strong w/d	+1.42	1.45 - 1.60	4 (Latest)

*Note: RRT values are approximate and dependent on gradient slope. Data derived from standard hydrophobicity coefficients on C18 stationary phases.

Chromatographic Implications[1][2][3]

• Resolution: The 3-Cl-Bzl derivative typically resolves well from the Bzl derivative due to the distinct hydrophobicity of the halogen.

• Isomer Separation: Separating ortho (2-Cl) from meta (3-Cl) isomers is challenging. 3-Cl-Bzl generally elutes slightly later than 2-Cl-Bzl due to the "shape selectivity" of C18 phases, where the meta substituent allows for a flatter, more favorable interaction with the alkyl chains than the sterically hindered ortho position.

Visualization of Signaling & Elution Logic

Synthesis & Monitoring Workflow

This diagram illustrates where HPLC analysis fits into the SPPS workflow for 3-Cl-Bzl peptides.

Caption: Workflow tracking the 3-Cl-Bzl group from raw material to potential impurity in final QC.

Hydrophobic Interaction Logic

The mechanism of differential retention on the C18 surface.

Caption: Differential interaction strengths of protecting groups with C18 stationary phase.

Standardized Experimental Protocol

To replicate the retention times and verify the identity of 3-Cl-Bzl species, use the following self-validating protocol.

System Suitability

• Column: C18 (Octadecylsilyl), 4.6 x 150 mm, 5 µm particle size, 100 Å pore size.

• Temperature: 25°C (Control is vital; higher temps reduce retention of hydrophobic species).

• Flow Rate: 1.0 mL/min.[1]

Mobile Phase Composition

• Solvent A: 0.1% Trifluoroacetic Acid (TFA) in Water (Milli-Q).

• Solvent B: 0.1% TFA in Acetonitrile (HPLC Grade).

  • Why TFA? It acts as an ion-pairing agent, suppressing silanol interactions and sharpening the peaks of the hydrophobic protected peptides.

Gradient Method (General Screening)

This gradient is designed to capture both the hydrophilic free peptide and the highly hydrophobic protected intermediates.

Time (min)	% Solvent A	% Solvent B	Phase Description
0.0	95	5	Equilibration
2.0	95	5	Sample Injection / Desalting
30.0	5	95	Linear Gradient (Elution of 3-Cl-Bzl species)
35.0	5	95	Wash (Remove strongly bound organics)
35.1	95	5	Re-equilibration

Data Interpretation

• Target Peptide: Expect elution between 10–20 minutes (depending on sequence).

• 3-Cl-Bzl Impurity: Look for a peak eluting 5–10 minutes later than the main peak.

• Validation: Spike the sample with the raw amino acid Boc-Tyr(3-Cl-Bzl)-OH (deprotected at N-term if necessary) to confirm the retention time of the protecting group species.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Peak Tailing (3-Cl-Bzl)	Low solubility of hydrophobic protected peptide in mobile phase.	Increase column temperature to 40°C or use a C4 column for very hydrophobic sequences.
No Separation (Bzl vs 3-Cl)	Gradient slope too steep.	Reduce gradient slope to 0.5% B/min around the elution window.
Ghost Peaks	Carryover of sticky 3-Cl-Bzl peptides from previous run.	Implement a "Sawtooth" wash (rapid 5-95% B cycles) between runs.

References

• Erickson, B. W., & Merrifield, R. B. (1973). Acid stability of several benzylic protecting groups used in solid-phase peptide synthesis.[2] Rearrangement of O-benzyltyrosine to 3-benzyltyrosine. Journal of the American Chemical Society, 95(11), 3750–3756. Link

• Guo, D., Mant, C. T., Taneja, A. K., Parker, J. M. R., & Hodges, R. S. (1986). Prediction of peptide retention times in reversed-phase high-performance liquid chromatography I. Determination of retention coefficients of amino acid residues of model synthetic peptides. Journal of Chromatography A, 359, 499–517. Link

• Mant, C. T., & Hodges, R. S. (2002). High-Performance Liquid Chromatography of Peptides and Proteins: Separation, Analysis, and Conformation. CRC Press.[3] Link

• Bachem. (n.d.). Peptide Purification Process & Methods: An Overview. Retrieved October 26, 2023. Link

Sources

• 1. hplc.eu [hplc.eu]
• 2. Acid stability of several benzylic protecting groups used in solid-phase peptide synthesis. Rearrangement of O-benzyltyrosine to 3-benzyltyrosine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. peptide.com [peptide.com]

A Senior Application Scientist's Guide to the Crystal Structure Analysis of 3-Chlorobenzyl Derivatives

Introduction: The Structural Imperative in Drug Discovery

In the realm of modern drug development, understanding the three-dimensional architecture of a molecule is not merely an academic exercise; it is a cornerstone of rational drug design. For active pharmaceutical ingredients (APIs) containing moieties like the 3-chlorobenzyl group, a precise knowledge of the crystal structure provides invaluable insights into the compound's physicochemical properties, such as solubility, stability, and bioavailability. The spatial arrangement of atoms, the preferred molecular conformation, and the network of intermolecular interactions within the crystal lattice are all critical determinants of a drug candidate's ultimate success.

This guide provides a comprehensive comparison of methodologies for elucidating the solid-state structure of 3-chlorobenzyl derivatives. While single-crystal X-ray diffraction (SC-XRD) remains the definitive technique—the "gold standard"—for atomic-resolution structural analysis, a holistic understanding requires an appreciation of its procedural nuances and a comparison with complementary analytical methods.[1][2] Here, we will not only detail the "how" but, more importantly, the "why" behind the experimental choices, offering a field-proven perspective for researchers, scientists, and drug development professionals.

The Gold Standard: Single-Crystal X-ray Diffraction (SC-XRD)

SC-XRD provides an unambiguous determination of a molecule's three-dimensional structure.[3][4] The technique relies on the principle that a crystal, with its perfectly ordered internal lattice, will diffract a beam of X-rays in a unique pattern. By measuring the directions and intensities of these diffracted beams, we can work backward mathematically to generate a three-dimensional map of the electron density within the crystal, and from this, deduce the precise positions of each atom.

The Experimental Workflow: From Powder to Structure

The journey from a synthesized powder to a refined crystal structure is a multi-step process that demands precision and a deep understanding of the material's properties. Each stage is critical for the success of the next.

Caption: Workflow of Single-Crystal X-ray Diffraction Analysis.

Experimental Protocols

Protocol 1: Growing High-Quality Single Crystals

Causality: The success of the entire SC-XRD analysis hinges on the quality of the single crystal. A well-ordered, defect-free crystal will produce a sharp diffraction pattern, leading to high-resolution data. The goal of crystallization is to transition the molecules from a disordered state (in solution) to a highly ordered, crystalline state slowly and methodically. Rapid precipitation traps solvent and introduces defects, yielding poor diffraction.

Methodology: Slow Evaporation

• Solvent Selection: Begin by testing the solubility of the purified 3-chlorobenzyl derivative in a range of solvents (e.g., ethanol, methanol, acetone, ethyl acetate, dichloromethane, hexane). The ideal solvent is one in which the compound is moderately soluble.[5] If solubility is too high, achieving supersaturation is difficult; if too low, the compound will not dissolve sufficiently.

• Preparation of a Saturated Solution: Prepare a nearly saturated solution by dissolving the compound in a minimal amount of the chosen solvent at room temperature or with gentle warming. It is crucial that the compound is fully dissolved.

• Filtration: Filter the solution through a syringe filter (0.22 µm PTFE) into a clean, small vial. This step is critical to remove any dust or particulate matter that could act as unwanted nucleation sites, leading to the growth of many small, unusable crystals.[5]

• Slow Evaporation: Cover the vial with a cap, but do not seal it tightly. Puncture the cap with a needle once or twice. This allows the solvent to evaporate over several days to weeks.

• Incubation: Place the vial in a location free from vibrations and temperature fluctuations (e.g., a quiet corner of a drawer or a dedicated crystallization chamber).[5]

• Monitoring: Observe the vial periodically without disturbing it. High-quality crystals often appear as clear, well-defined geometric shapes.

Protocol 2: Single-Crystal X-ray Data Collection

Causality: Once a suitable crystal is grown, X-ray diffraction data must be collected. The crystal is cooled to cryogenic temperatures (typically around 100 K) to minimize the thermal vibration of atoms.[6] This reduction in atomic motion leads to less diffuse scattering and sharper diffraction spots at higher angles, resulting in a more precise final structure.

Methodology: Four-Circle Diffractometer

• Crystal Selection and Mounting: Under a microscope, select a suitable crystal (ideally 0.1-0.3 mm in all dimensions) that is transparent and has sharp edges. Using a micromanipulator, carefully pick up the crystal with a cryo-loop and mount it on a goniometer head.

• Cryo-cooling: Immediately place the mounted crystal into a stream of cold nitrogen gas (e.g., 100 K) on the diffractometer. This process, known as flash-cooling, vitrifies the surrounding cryo-protectant (e.g., Paratone-N oil) and preserves the crystal quality.

• Centering and Unit Cell Determination: Center the crystal in the X-ray beam (e.g., Mo Kα, λ=0.71073 Å or Cu Kα, λ=1.54184 Å).[4] A preliminary set of diffraction images is collected to determine the crystal's unit cell parameters and Bravais lattice.

• Data Collection Strategy: Based on the crystal's symmetry, the software calculates an optimal strategy for collecting a complete and redundant dataset. This involves rotating the crystal through a series of angles (using the four circles of the goniometer) while exposing it to the X-ray beam and recording the diffracted intensities on a detector (e.g., a CCD or CMOS detector).[7]

• Data Integration and Scaling: After collection, the raw diffraction images are processed. The software integrates the intensity of each reflection, applies corrections for experimental factors (like Lorentz and polarization effects), and scales the data to produce a final reflection file.

Comparative Analysis of 3-Chlorobenzyl Derivative Crystal Structures

The true power of crystal structure analysis becomes evident when comparing related derivatives. The 3-chlorobenzyl moiety, while seemingly simple, can adopt various conformations and engage in a range of intermolecular interactions depending on the other substituents in the molecule. These subtle differences can have profound effects on crystal packing and, by extension, the material's bulk properties.

Compound Name	Space Group	Unit Cell Parameters	Key Torsion Angle(s)	Intermolecular Interactions	Reference
8-chloro-3-((3-chlorobenzyl)thio)-[8][9][10]triazolo[4,3-a]pyridine	P2(1)/c	a=8.1992Å, b=21.7731Å, c=7.8454Å, β=108.421°	C6-S1-C7-C8 = 176.69° (indicates a nearly co-planar arrangement of the rings)	π-π stacking interactions between the fused triazolo-pyridine and the chlorobenzyl rings.	[11]
(E)-N′-(4-chloro-3-nitrobenzylidene)acetohydrazide	P-1	a=7.087Å, b=8.169Å, c=9.508Å, α=83.56°, β=85.11°, γ=74.38°	N/A (molecule is largely planar)	N—H···O hydrogen bonds forming chains; C-halogen interactions guiding crystal packing.	[9]
(E)-3-chloro-2-(2-(2-fluorobenzylidene)hydrazinyl)pyridine	C2/c	a=22.348Å, b=4.708Å, c=21.800Å, β=98.98°	N(2)–N(3)–C(6)–C(7) = -178.60° (E configuration)	Intermolecular N–H···N hydrogen bonds leading to a chain structure.	[12]
(E)-1-(3,5-dichloro-2-hydroxyphenyl)-3-(5-methylfuran-2-yl)prop-2-en-1-one	P21/n	a=11.666Å, b=4.767Å, c=23.332Å, β=97.04°	Dihedral angle between furan and benzene rings = 7.0°	Intramolecular O—H···O hydrogen bonds; intermolecular C—H···O hydrogen bonds forming a helix.	[13]

Note: The data presented is extracted and simplified from the cited literature for comparative purposes.

Field Insights: The data in the table reveals critical structural trends. For instance, the planarity observed in the triazolo-pyridine derivative is driven by the extensive π-conjugated system.[11] In contrast, other derivatives are stabilized primarily by strong hydrogen bonding networks, which dictate the overall packing arrangement.[9][12] The conformation of the 3-chlorobenzyl group itself—specifically the torsion angle between the phenyl ring and the attached methylene or other group—is a key parameter influenced by both steric hindrance and the potential for weak intramolecular interactions.

Comparison with Alternative & Complementary Techniques

While SC-XRD is unparalleled for its precision in the solid state, no single technique tells the whole story. A multi-faceted approach provides a more complete picture of a molecule's behavior.

Technique	Principle	Information Provided	Advantages	Limitations
Single-Crystal XRD (SC-XRD)	Diffraction of X-rays by a single, ordered crystal lattice.	Atomic coordinates, bond lengths/angles, absolute configuration, intermolecular interactions in the solid state.	Unambiguous, high-resolution 3D structure; the "gold standard".[1]	Requires high-quality single crystals, which can be difficult to grow; provides no solution-state data.
Powder X-ray Diffraction (PXRD)	Diffraction of X-rays by a microcrystalline powder containing randomly oriented crystallites.[6]	Crystal system, unit cell parameters, phase purity, polymorphism identification.	Does not require single crystals; rapid analysis; excellent for quality control and polymorph screening.[6][14]	Structure solution is complex and often not possible for novel organic molecules without other data.[15]
NMR Spectroscopy	Absorption of radiofrequency energy by atomic nuclei in a magnetic field.	Connectivity, solution-state conformation (via coupling constants and NOE), molecular dynamics.	Provides data on the behavior of the molecule in solution, which is more relevant to its biological activity.[8][16]	Provides an averaged structure if multiple conformers are in rapid exchange; no crystal packing info.[17]
Computational Chemistry (e.g., DFT)	Solving quantum mechanical equations to predict molecular structure and properties.[10]	Predicted low-energy gas-phase or solvated conformations, relative energies, electrostatic potential maps.[18]	Can predict structures before synthesis; provides energy data for different conformers; complements experimental data.	The predicted structure is a model and requires experimental validation; accuracy depends on the level of theory used.

Expertise in Application: The choice of technique is driven by the question at hand.

• For definitive solid-state structure and packing: SC-XRD is the only option.

• To check if a new batch is the same crystalline form as a reference: PXRD is the fast and efficient choice.

• To understand which conformation is preferred in solution (e.g., inside a biological system): NMR spectroscopy is indispensable.[19]

• To rationalize why a certain conformation is stable or to predict likely polymorphs: Computational modeling provides the energetic insights that experiment alone cannot.[20]

A truly robust characterization of a 3-chlorobenzyl derivative will often involve SC-XRD to determine the solid-state structure, PXRD to ensure bulk phase purity, NMR to understand its solution-state behavior, and computational studies to provide a theoretical framework for the observed results.

Conclusion

The crystal structure analysis of 3-chlorobenzyl derivatives is a critical component of the drug development pipeline. Single-crystal X-ray diffraction provides the ultimate atomic-resolution picture of the molecule in the solid state, revealing the subtle interplay of conformational preferences and intermolecular forces that govern the crystal lattice. However, as senior scientists, we must recognize that the solid-state structure is one piece of a larger puzzle. By integrating the definitive data from SC-XRD with insights from complementary techniques like PXRD, NMR, and computational modeling, we can build a comprehensive, multi-dimensional understanding of our drug candidates, enabling more informed decisions and accelerating the path to new therapeutics.

References

• 8][9][10]triazolo[4,3-a]pyridine

• [Crystal structure of 6-(4-chlorophenyl)-3-(thiophen-2-yl)-[8][9][10]triazolo[3,4-b][8][10][11]-thiadiazole, C13H7ClN4S2]([Link])

• 8][9][11]triazolo[4,5-d]pyrimidin-7-yl] - PubChem

Sources

• 1. Crystallographic Structure Elucidation [imserc.northwestern.edu]
• 2. mdpi.com [mdpi.com]
• 3. creative-biostructure.com [creative-biostructure.com]
• 4. Guidelines for Single Crystal X-Ray Diffraction Testing: A Comprehensive Analysis From Sample Preparation to Data Analysis - Oreate AI Blog [oreateai.com]
• 5. How To [chem.rochester.edu]
• 6. creative-biostructure.com [creative-biostructure.com]
• 7. geo.umass.edu [geo.umass.edu]
• 8. Conformational analysis of small molecules: NMR and quantum mechanics calculations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Synthesis and crystal structures of (E)-N′-(4-chloro-3-nitro­benzyl­idene)acetohydrazide and (E)-2-(4-chloro­benzyl­idene)-1-(quinolin-8-yl)hydrazine - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mtu.edu [mtu.edu]
• 11. Synthesis, Crystal Structure and DFT Studies of 8-chloro-3-((3-chlorobenzyl)thio)-[1,2,4]triazolo[4,3-a]pyridine [mdpi.com]
• 12. scispace.com [scispace.com]
• 13. Crystal structure and Hirshfeld surface analysis of (E)-1-(3,5-di­chloro-2-hy­droxy­phen­yl)-3-(5-methyl­furan-2-yl)prop-2-en-1-one - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Powder X-ray diffraction as a powerful tool to exploit in organic electronics: shedding light on the first N,N′,N′′-tri­alkyl­diindolocarbazole - PMC [pmc.ncbi.nlm.nih.gov]
• 15. pubs.aip.org [pubs.aip.org]
• 16. auremn.org.br [auremn.org.br]
• 17. mr.copernicus.org [mr.copernicus.org]
• 18. J-STAR Computational Chem | CRO Services [jstar-research.com]
• 19. researchgate.net [researchgate.net]
• 20. acs.figshare.com [acs.figshare.com]